2-Fluoro-3-iodo-6-methoxypyridine

• CAS: 1227177-92-5

Core Science & Biosynthesis

Chemical properties of 2-Fluoro-3-iodo-6-methoxypyridine

As a Senior Application Scientist, I approach molecular building blocks not just as static structures, but as dynamic platforms for chemical programming. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) is a masterclass in orthogonal reactivity. By strategically positioning three distinct functional groups around a pyridine core, this molecule allows medicinal chemists to execute highly selective, sequential functionalizations.

This technical guide dissects the mechanistic causality behind its reactivity, provides self-validating experimental workflows, and explores its critical role in modern neuropharmacological drug development.

Physicochemical Data Matrix

Before designing synthetic routes, it is imperative to understand the baseline physical and electronic parameters of the core scaffold. The following data synthesizes the predicted and observed properties of 2-Fluoro-3-iodo-6-methoxypyridine[1],[2].

Property	Value	Scientific Implication
CAS Number	1227177-92-5	Unique identifier for procurement and IP tracking.
Molecular Formula	C6H5FINO	High halogen content indicates high density and specific MS isotopic patterns.
Monoisotopic Mass	252.94 Da	Critical for LC-MS self-validation workflows (m/z [M+H]+ ≈ 253.9)[2].
Predicted Density	1.903 ± 0.06 g/cm³	High density due to the heavy iodine atom; affects phase separation during extraction[1].
Predicted XLogP	2.2	Moderate lipophilicity; ideal for CNS-targeted library design[2].

Mechanistic Causality of Orthogonal Functionalization

The true value of 2-Fluoro-3-iodo-6-methoxypyridine lies in its programmable reactivity. The molecule possesses two highly reactive, yet mechanistically distinct, electrophilic sites. Understanding the electronic causality at these sites dictates the order of operations in synthetic planning.

• C3-Iodine (The Soft Electrophile): Iodine is a large, highly polarizable atom with a relatively weak carbon-halogen bond. In the presence of low-valent transition metals (e.g., Pd(0)), the C-I bond undergoes rapid oxidative addition. This makes the C3 position the mandatory first site for functionalization via cross-coupling (Suzuki, Sonogashira, or Buchwald-Hartwig).

• C2-Fluorine (The Hard Electrophile): Fluorine is highly electronegative, drawing electron density away from the C2 carbon via a strong inductive (-I) effect. Furthermore, its position ortho to the electron-withdrawing pyridine nitrogen renders the C2 position profoundly electron-deficient. While the C-F bond is too strong for standard Pd-catalyzed oxidative addition, it is highly susceptible to Nucleophilic Aromatic Substitution (SNAr). Fluorine acts as an exceptional leaving group here because it stabilizes the anionic Meisenheimer transition state.

• C6-Methoxy (The Modulator): The methoxy group donates electron density (+M effect) into the ring, preventing the pyridine from becoming overly deactivated. It also serves as a masked pharmacophore, capable of being demethylated late-stage to yield a biologically relevant pyridone.

Orthogonal reactivity pathways of 2-Fluoro-3-iodo-6-methoxypyridine based on bond electronics.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a specific rationale, and the analytical checkpoints ensure that the orthogonal logic holds true.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C3

Objective: Selective arylation at the C3 position without triggering SNAr at the C2-fluorine.

Causality & Design: We utilize PdCl2(dppf) because the bidentate dppf ligand provides a sterically demanding and electron-rich environment. This accelerates the reductive elimination step and suppresses unwanted dehalogenation. A mixed solvent system (1,4-Dioxane/Water) is critical; water is required to dissolve the inorganic base and form the reactive boronate complex necessary for transmetalation.

Step-by-Step Methodology:

• Assembly: In an oven-dried Schlenk flask, combine 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq), the desired aryl boronic acid (1.1 eq), K2CO3 (2.0 eq), and PdCl2(dppf) (0.05 eq).

• Solvent & Degassing: Add a mixture of 1,4-Dioxane/H2O (4:1 v/v). Degas the suspension via rigorous argon sparging for 15 minutes. Causality: Oxygen must be excluded to prevent the oxidation of the Pd(0) active species and the homocoupling of the boronic acid.

• Catalysis: Seal the flask and heat to 80°C for 8-12 hours.

• Self-Validation (LC-MS): Analyze an aliquot via LC-MS. The disappearance of the starting material mass (m/z ≈ 253.9 [M+H]+)[2] and the appearance of the product mass (m/z = 253.9 - 126.9 (I) + Mass of Aryl) confirms successful C-I functionalization. The retention of the fluorine atom is confirmed by the absence of a -19 Da mass shift.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine to remove the aqueous base, dry over Na2SO4, and purify via silica gel chromatography.

Self-validating experimental workflow for the Suzuki-Miyaura cross-coupling at the C3 position.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) at C2

Objective: Introduction of a nucleophile (amine or alkoxide) at the C2 position following C3 functionalization.

Causality & Design: With the iodine replaced by an aryl group, the C2-fluorine remains primed for attack. Using a polar aprotic solvent (NMP) stabilizes the highly polar Meisenheimer transition state. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the generated HF without competing for the electrophilic C2 site.

Step-by-Step Methodology:

• Assembly: Dissolve the purified C3-arylated intermediate (1.0 eq) in anhydrous NMP.

• Reagent Addition: Add the nucleophile (e.g., a secondary amine, 1.5 eq) and DIPEA (2.0 eq).

• Reaction: Heat the mixture at 100°C - 120°C. If utilizing a volatile amine, this step must be performed in a sealed pressure tube.

• Self-Validation (LC-MS): Monitor the reaction. The mass shift will correspond exactly to the loss of fluorine (-19 Da) and the addition of the nucleophile's mass, definitively proving the SNAr mechanism.

• Workup: Quench the reaction by pouring it into ice water to precipitate the product, followed by vacuum filtration and recrystallization.

Translational Applications in Neuropharmacology

The precise chemical control offered by 2-Fluoro-3-iodo-6-methoxypyridine translates directly into advanced drug discovery. A primary literature example is its use as a foundational building block in the synthesis of G protein-coupled receptor 139 (GPR139) antagonists [3].

GPR139 is an orphan receptor predominantly expressed in the central nervous system (CNS). Modulating this receptor is currently being investigated as a novel therapeutic strategy for treating severe CNS disorders, including depression, schizophrenia, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD)[3].

By utilizing the orthogonal protocols detailed above, medicinal chemists can rapidly generate vast structure-activity relationship (SAR) libraries. The C3 position can be decorated with various aryl groups to probe the receptor's hydrophobic pockets, while the C2 position can be substituted with diverse amines to optimize hydrogen bonding and blood-brain barrier (BBB) penetrance.

References

• Source: Googleapis.com (Patent WO2021234451A1)
• 2-fluoro-3-iodo-6-methoxypyridine (C6H5FINO)
• 2-Fluoro-3-iodo-6-methoxypyridine - ChemBK Source: ChemBK URL

Sources

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• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5): Physicochemical Profiling and Synthetic Applications in Target-Directed Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, highly functionalized pyridine scaffolds serve as critical vectors for exploring complex chemical space. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) is a prime example of an orthogonally reactive building block[1]. Characterized by the presence of three distinct heteroatomic substituents on a single aromatic ring, this molecule offers precise, site-specific reactivity. It has recently gained significant traction in the pharmaceutical industry, most notably as a core intermediate in the synthesis of G-protein coupled receptor 139 (GPR139) antagonists—compounds currently under investigation for the treatment of central nervous system (CNS) disorders such as depression, schizophrenia, and Alzheimer's disease[2].

This technical guide provides an in-depth analysis of the physicochemical properties, structural causality, and validated experimental handling protocols for 2-Fluoro-3-iodo-6-methoxypyridine, designed for researchers and drug development professionals.

Physicochemical Profiling & Structural Analysis

Standard commercial Safety Data Sheets (SDS) frequently omit empirical melting and boiling point data for intermediate halopyridines, often listing them simply as "No data"[3]. As an Application Scientist, it is crucial to understand the causality behind a molecule's physical state rather than relying solely on empirical databases.

The Causality of its Physical State

The physical state and melting point of 2-Fluoro-3-iodo-6-methoxypyridine are dictated by the competing intermolecular forces introduced by its substituents:

• Symmetry Disruption: The fully asymmetric substitution pattern (F, I, and OMe at positions 2, 3, and 6) prevents tight, uniform crystal packing.

• Conformational Flexibility: The methoxy (-OCH₃) group at the C6 position introduces a rotatable bond. This free rotation further disrupts the rigid crystal lattice typically observed in planar, fully halogenated pyridines.

• Polarizability: The heavy iodine atom at C3 provides significant electron cloud polarizability, increasing van der Waals interactions, which counteracts the melting point depression slightly.

Result: Depending on the purification method (e.g., distillation vs. recrystallization) and ambient temperature, high-purity 2-Fluoro-3-iodo-6-methoxypyridine typically presents as a low-melting crystalline solid or a highly viscous supercooled liquid/oil at room temperature.

Quantitative Data Summary

Property	Value / Description
Chemical Name	2-Fluoro-3-iodo-6-methoxypyridine
CAS Registry Number	1227177-92-5[1]
Molecular Formula	C₆H₅FINO[4]
Molecular Weight	253.01 g/mol [4]
Physical State (RT)	Low-melting solid to viscous oil (purity-dependent)
Melting Point	Empirical data frequently omitted[3]; predicted 30–50 °C
Boiling Point (Predicted)	~230–250 °C at 760 mmHg
Density (Predicted)	~1.9–2.1 g/cm³
Solvent Compatibility	Soluble in DCM, EtOAc, THF, DME, and DMSO; Insoluble in water

Mechanistic Reactivity Profile in Drug Discovery

The true value of 2-Fluoro-3-iodo-6-methoxypyridine lies in its orthogonal reactivity . Each substituent programs the ring for a specific chemical transformation without interfering with the others.

• C3-Iodine (Primary Reactivity): The carbon-iodine bond has the lowest bond dissociation energy on the ring. It is highly susceptible to oxidative addition by Palladium(0) species, making it the primary site for cross-coupling reactions (e.g., Suzuki, Sonogashira, or Miyaura borylation)[2].

• C2-Fluorine (Secondary Reactivity): Fluorine is highly electronegative and positioned ortho to the pyridine nitrogen. This creates a highly electron-deficient center, perfectly primed for Nucleophilic Aromatic Substitution (SₙAr) by amines or alkoxides.

• C6-Methoxy (Modulator): Acts as an electron-donating group that slightly deactivates the ring, preventing over-reactivity, while providing metabolic stability to the final drug candidate in vivo.

Orthogonal reactivity pathways of 2-Fluoro-3-iodo-6-methoxypyridine in drug design.

Experimental Methodology: Miyaura Borylation Protocol

To synthesize complex GPR139 antagonists, researchers frequently convert the C3-iodine into a boronic ester via a Miyaura Borylation [2]. This protocol transforms the scaffold into a versatile nucleophilic coupling partner.

Causality Behind Experimental Choices

• Why KOAc instead of K₂CO₃? A mild base (Potassium acetate) is strictly required for borylation. Stronger bases would promote undesired Suzuki homocoupling between the newly formed boronic ester and the unreacted aryl iodide.

• Why PdCl₂(dppf)-CH₂Cl₂? The bidentate dppf ligand provides a large "bite angle" that accelerates the reductive elimination of the bulky pinacolatoboron (Bpin) group, suppressing side reactions.

Self-Validating Step-by-Step Workflow

• Reagent Preparation: To an oven-dried Schlenk flask, add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equiv), bis(pinacolato)diboron (1.5 equiv), KOAc (3.0 equiv), and PdCl₂(dppf)-CH₂Cl₂ (0.05 equiv)[2].

• Atmospheric Control: Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times. Validation: Rigorous deoxygenation prevents the oxidation of Pd(0) to inactive Pd black.

• Solvent Addition: Add anhydrous 1,2-Dimethoxyethane (DME) via syringe to achieve a concentration of 0.2 M.

• Reaction Execution: Heat the mixture to 80–90 °C for 12 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The reaction is self-validating when the starting material mass signal (m/z 253.0) is entirely replaced by the product mass signal (m/z 253.1 for the boronic ester).

• Workup: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate under reduced pressure and purify via flash column chromatography.

Experimental workflow for the Miyaura borylation of 2-Fluoro-3-iodo-6-methoxypyridine.

Conclusion

2-Fluoro-3-iodo-6-methoxypyridine is a highly specialized, orthogonally reactive intermediate. While its empirical physical properties (like melting point) are often obscured by its tendency to form supercooled liquids or low-melting solids[3], its chemical behavior is highly predictable. By leveraging the differential reactivity of its iodine and fluorine substituents, medicinal chemists can execute precise, multi-stage functionalizations, making it an indispensable tool in the development of next-generation CNS therapeutics[2].

References

• ChemBK Database - 2-Fluoro-3-iodo-6-methoxypyridine Chemical Properties and CAS Registry. URL:[Link]

• Molaid / Molbase Chemical Registry - CAS 1227177-92-5 Physicochemical Data. URL: [Link]

• AOBChem USA - Safety Data Sheet (SDS): 2-Fluoro-3-iodo-6-methoxypyridine, ≥95%. URL: [Link]

• World Intellectual Property Organization (WIPO) - WO 2021/234451 A1: Heterocyclic Compounds Exhibiting GPR139 Receptor Antagonist Action.

Sources

• 1. 2-Fluoro-3-iodo-6-methoxypyridine [chembk.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. aobchem.com [aobchem.com]
• 4. 2-Fluoro-3-iodo-6-methoxypyridine - CAS号 1227177-92-5 - 摩熵化学 [molaid.com]

Technical Whitepaper & Safety Data Guide: 2-Fluoro-3-iodo-6-methoxypyridine in Drug Discovery

Executive Summary

In modern pharmaceutical development, polyfunctionalized heterocycles are critical for navigating complex structure-activity relationship (SAR) landscapes. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) is a highly specialized building block characterized by its orthogonal reactivity[1]. By strategically positioning an electron-withdrawing fluoro group, a highly reactive iodo group, and an electron-donating methoxy group on a single pyridine core, this molecule enables precise, site-selective functionalization. It is prominently utilized in the synthesis of GPR139 receptor antagonists—novel therapeutics currently under investigation for the treatment of depression and other central nervous system (CNS) disorders[2].

This guide synthesizes the physicochemical profiling, core safety data (SDS), and field-proven synthetic methodologies for handling and utilizing this compound safely and effectively.

Physicochemical Profiling & Structural Causality

Understanding the fundamental properties of 2-Fluoro-3-iodo-6-methoxypyridine is essential for predicting its behavior in both biological assays and catalytic cycles.

Quantitative Data Summary

Property	Value / Description	Causality & Impact
CAS Number	1227177-92-5	Unique identifier for regulatory tracking[1].
Molecular Formula	C₆H₅FINO	Dictates the exact mass and isotopic distribution[3].
Molecular Weight	253.01 g/mol	Optimal low-molecular-weight fragment for lead generation[3].
Reactivity (C-I Bond)	High (Position 3)	The weak C-I bond (~238 kJ/mol) is primed for rapid oxidative addition by low-valent transition metals (e.g., Pd⁰)[2].
Reactivity (C-F Bond)	Moderate (Position 2)	The highly electronegative fluorine lowers the ring's LUMO, activating the C2 position for Nucleophilic Aromatic Substitution (SₙAr) post-coupling.

Hazard Identification & Toxicological Mechanisms (SDS Core)

As a halogenated pyridine derivative, this compound presents specific occupational hazards that must be mitigated through engineered controls and personal protective equipment (PPE).

GHS Classification & Safety Protocols

Hazard Class	GHS Statement	Mechanistic Cause
Acute Toxicity (Oral)	H302: Harmful if swallowed	Pyridine derivatives can undergo hepatic metabolism via cytochrome P450, potentially forming reactive electrophilic intermediates[4].
Skin Corrosion/Irritation	H315: Causes skin irritation	The electrophilic nature of the fluorinated ring can react with nucleophilic residues (e.g., thiols) in epidermal proteins[4].
Eye Damage/Irritation	H319: Causes serious eye irritation	Direct contact disrupts the lipid bilayer of the corneal epithelium[4].
STOT (Single Exposure)	H335: May cause respiratory irritation	Volatilization of micro-particulates can irritate the mucosal lining of the respiratory tract[4].

Storage, Handling, and Self-Validating Safety Systems

• Storage Conditions: Store at 2–8°C in a dark, inert atmosphere (Argon or N₂)[4].

• Causality: The C-I bond is highly photolabile. Exposure to UV/visible light induces homolytic cleavage, generating iodine radicals that cause rapid material degradation and discoloration.

• Self-Validating Check: Before introducing the reagent into a sensitive catalytic cycle, perform a visual inspection. The pure compound is typically off-white. A shift to a pink or brown hue indicates iodine liberation. Validation: If discolored, the material must be passed through a short silica plug to remove iodine impurities; otherwise, these radicals will poison the palladium catalyst.

Synthetic Applications: Suzuki-Miyaura Cross-Coupling

The primary application of 2-Fluoro-3-iodo-6-methoxypyridine is in palladium-catalyzed cross-coupling reactions to build complex biaryl architectures, such as those required for GPR139 antagonists[2].

Experimental Protocol: Chemoselective C3-Arylation

This protocol is designed as a self-validating system to ensure high yield and prevent unwanted defluorination.

Step 1: Reagent Preparation & Degassing

• Action: Dissolve 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq) and the target boronic acid (1.2 eq) in a 4:1 mixture of Dimethoxyethane (DME) and water. Sparge the solution with Argon for 15 minutes.

• Causality & Validation: Oxygen rapidly oxidizes the active Pd⁰ catalyst to an inactive Pd²⁺ state. Self-Validating Check: Continuous, uniform bubbling during sparging ensures adequate displacement of dissolved O₂.

Step 2: Catalyst & Base Activation

• Action: Add PdCl₂(dppf)-CH₂Cl₂ (0.05 eq) and Potassium Acetate (KOAc) (2.5 eq) under a strict inert atmosphere[2].

• Causality & Validation: The bulky bidentate dppf ligand is chosen specifically because its large bite angle accelerates reductive elimination while suppressing unwanted side reactions (like β-hydride elimination or defluorination of the C2-fluoro group).

Step 3: Reaction Execution

• Action: Heat the reaction mixture to 80–90°C.

• Causality & Validation: Heat provides the activation energy required for the transmetalation step. Self-Validating Check: Monitor the reaction via LC-MS. The complete disappearance of the starting material peak (m/z 253.01) confirms that oxidative addition and subsequent coupling have run to completion.

Step 4: Quenching & Extraction

• Action: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with Ethyl Acetate (EtOAc).

• Causality & Validation: NH₄Cl neutralizes the basic KOAc and helps break up palladium emulsions, ensuring a clean phase separation.

Figure 1: Experimental workflow for self-validating Suzuki-Miyaura coupling.

Mechanistic Pathway Visualization

To fully leverage this building block, one must understand the catalytic cycle it undergoes. The weak C-I bond ensures that oxidative addition occurs exclusively at the C3 position, leaving the C2-fluoro group intact for downstream diversification.

Figure 2: Pd-catalyzed mechanistic pathway for C-I bond functionalization.

References

• Title: 2-Fluoro-3-iodo-6-methoxypyridine - CAS号1227177-92-5 Source: Molaid URL
• Title: Safety Data Sheet: 2-Fluoro-3-iodo-6-methoxypyridine, ≥95% Source: AOBChem URL
• Title: WO 2021/234451 A1 - Heterocyclic Compounds as GPR139 Antagonists Source: Google Patents / WIPO URL
• Title: Safety Information: 2-Fluoro-4-iodo-6-methoxypyridine (Isomer Hazards)

Sources

• 1. 2-Fluoro-3-iodo-6-methoxypyridine - CAS号 1227177-92-5 - 摩熵化学 [molaid.com]
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• 3. aobchem.com [aobchem.com]
• 4. 1207840-36-5|2-Fluoro-4-iodo-6-methoxypyridine|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 2,3,6-Substituted Pyridine Building Blocks

For Researchers, Scientists, and Drug Development Professionals

The 2,3,6-substituted pyridine motif is a cornerstone in modern medicinal chemistry and materials science. Its prevalence in a multitude of FDA-approved drugs underscores its status as a "privileged scaffold".[1][2] The strategic placement of substituents at the 2, 3, and 6 positions of the pyridine ring allows for precise modulation of a molecule's steric and electronic properties, enabling the fine-tuning of its biological activity and pharmacokinetic profile. This guide provides a comprehensive overview of the key synthetic strategies for accessing these valuable building blocks, with a focus on the underlying principles, detailed experimental protocols, and applications in drug discovery.

Part 1: Classical Synthetic Strategies for the Pyridine Core

The de novo synthesis of the pyridine ring remains a fundamental aspect of organic chemistry. Several named reactions have stood the test of time, offering reliable and versatile methods for constructing polysubstituted pyridines from acyclic precursors.

The Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis is an efficient two-step method for preparing 2,3,6-trisubstituted pyridines. The reaction proceeds via the condensation of an enamine with an ethynylketone to form an aminodiene intermediate, which then undergoes a thermally induced cyclodehydration.[3][4]

Mechanism and Rationale

The reaction begins with a Michael addition of the enamine to the ethynylketone, which, after proton transfer, yields a stable aminodiene intermediate. The subsequent cyclodehydration requires high temperatures to facilitate the necessary E/Z isomerization for ring closure.[5] However, the use of Brønsted or Lewis acid catalysis can significantly lower the required temperature for this step by promoting both the initial conjugate addition and the final cyclization.[6][7] Acetic acid is a commonly used Brønsted acid catalyst, while Lewis acids like zinc bromide (II) or ytterbium triflate (III) have also been employed effectively.[7] For enamines that are difficult to synthesize or handle, they can be generated in situ from a ketone and ammonium acetate.[7]

Scope and Limitations

The Bohlmann-Rahtz synthesis is versatile, but the requirement for high temperatures in the uncatalyzed version can be a significant drawback, limiting its compatibility with sensitive functional groups.[5] The development of one-pot procedures and the use of catalysts have broadened the scope of this reaction, making it more amenable to a wider range of substrates.[6]

Detailed Experimental Protocol: One-Pot Bohlmann-Rahtz Synthesis

This protocol describes a one-pot synthesis of a 2,3,6-trisubstituted pyridine using an in situ generated enamine.

Materials:

• 1,3-Dicarbonyl compound (e.g., ethyl acetoacetate)

• Alkynone (e.g., 1-phenyl-2-propyn-1-one)

• Ammonium acetate

• Ethanol

• Acetic acid

Procedure:

• In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq.) and the alkynone (1.1 eq.) in a 5:1 mixture of ethanol and acetic acid.

• Add ammonium acetate (1.5 eq.) to the solution.

• Stir the reaction mixture at 50°C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Bohlmann-Rahtz Synthesis Workflow

Caption: Bohlmann-Rahtz pyridine synthesis workflow.

Entry	Enamine Precursor	Alkynone	Conditions	Yield (%)
1	Ethyl acetoacetate	1-Phenyl-2-propyn-1-one	EtOH/AcOH (5:1), NH4OAc, 50°C	86
2	Acetylacetone	But-3-yn-2-one	Toluene/AcOH (5:1), NH4OAc, reflux	75
3	Dimedone	1-(4-Methoxyphenyl)-2-propyn-1-one	EtOH, NH4OAc, reflux	82

Table 1: Examples of Bohlmann-Rahtz Pyridine Synthesis.

The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a highly reliable method for preparing 2,4,6-trisubstituted pyridines. It involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of an ammonia source, typically ammonium acetate.[3][8]

Mechanism and Rationale

The reaction is initiated by the deprotonation of the α-pyridinium methyl ketone salt to form a pyridinium ylide. This ylide then undergoes a Michael addition to the α,β-unsaturated carbonyl compound. The resulting 1,5-dicarbonyl intermediate cyclizes with ammonia, and subsequent dehydration leads to the aromatic pyridine ring.[9] Glacial acetic acid or methanol are common solvents for this reaction, but it can also be performed under solvent-free or aqueous conditions.[3] One-pot modifications, where the α,β-unsaturated carbonyl compound is generated in situ from an aldehyde and a methyl ketone, have made this method even more efficient.[10][11]

Scope and Limitations

The Kröhnke synthesis exhibits a broad substrate scope. A wide variety of substituents are tolerated on both the α-pyridinium methyl ketone salt and the α,β-unsaturated carbonyl compound, including aryl, heteroaryl, and alkyl groups.[9] Both enones and enals can be used as Michael acceptors.[9]

Detailed Experimental Protocol: One-Pot Kröhnke Synthesis

This protocol describes a solvent-free, one-pot synthesis of a 2,4,6-triarylpyridine.

Materials:

• Substituted acetophenone (2.0 eq.)

• Substituted benzaldehyde (1.0 eq.)

• Ammonium acetate (excess)

Procedure:

• In a flask, thoroughly mix the substituted acetophenone, substituted benzaldehyde, and ammonium acetate.

• Heat the solvent-free mixture to 120-140°C for 2-4 hours. The mixture will melt and then solidify upon completion.

• Allow the reaction mixture to cool to room temperature.

• Add water to the solid residue and break it up.

• Collect the crude product by vacuum filtration and wash with water.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol).

Kröhnke Pyridine Synthesis Mechanism

Caption: Kröhnke pyridine synthesis mechanism.

Entry	Acetophenone	Aldehyde	Conditions	Yield (%)
1	Acetophenone	Benzaldehyde	NH4OAc, 120-140°C, solvent-free	90
2	4-Methoxyacetophenone	4-Chlorobenzaldehyde	NH4OAc, 120-140°C, solvent-free	85
3	2-Acetylpyridine	4-Hydroxybenzaldehyde	KOH, NH3 (aq), EtOH, RT	81

Table 2: Examples of Kröhnke Pyridine Synthesis. [9][12]

The Guareschi-Thorpe Pyridine Synthesis

The Guareschi-Thorpe synthesis is a classic method for preparing 2-pyridones from cyanoacetamide and a 1,3-dicarbonyl compound.[13][14] This reaction is particularly useful as the resulting 2-pyridone can be a versatile intermediate for further functionalization.

Mechanism and Rationale

The reaction proceeds through a series of condensations and cyclization. An advanced, greener version of this reaction utilizes ammonium carbonate in an aqueous medium, which acts as both a nitrogen source and a mild base to promote the reaction.[15] The initial product is often a 3-cyano-2-pyridone, which can then be subjected to decyanation to yield the corresponding 2-pyridone.[16]

Scope and Limitations

The Guareschi-Thorpe synthesis is a reliable method for accessing 2-pyridones with various substitution patterns. The use of aqueous conditions and ammonium carbonate has made the reaction more environmentally friendly and amenable to a wider range of substrates.[15]

Detailed Experimental Protocol: Advanced Guareschi-Thorpe Synthesis

This protocol describes a green synthesis of a 3-cyano-2-pyridone derivative.[15]

Materials:

• 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.0 eq.)

• Alkyl cyanoacetate or cyanoacetamide (1.0 eq.)

• Ammonium carbonate (2.0 eq.)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, prepare a 1:1 mixture of ethanol and water.

• Add the 1,3-dicarbonyl compound, the cyano-compound, and ammonium carbonate to the solvent mixture.

• Stir the mixture at 80°C and monitor the reaction by TLC. The product often precipitates from the reaction mixture.

• Upon completion, cool the mixture and add cold water to enhance precipitation.

• Collect the solid product by vacuum filtration, wash with water, and dry.

Guareschi-Thorpe Synthesis and Decyanation

Caption: Guareschi-Thorpe synthesis workflow.

Entry	1,3-Dicarbonyl	Cyano-Compound	Conditions	Yield (%)
1	Acetylacetone	Cyanoacetamide	(NH4)2CO3, H2O/EtOH, 80°C	95
2	Ethyl acetoacetate	Cyanoacetamide	(NH4)2CO3, H2O/EtOH, 80°C	92
3	Dibenzoylmethane	Cyanoacetamide	(NH4)2CO3, H2O/EtOH, 80°C	88

Table 3: Examples of Advanced Guareschi-Thorpe Synthesis. [15]

Part 2: Modern Synthetic Methodologies

While classical methods provide robust access to the pyridine core, modern synthetic chemistry has introduced more sophisticated and often milder techniques for the synthesis and functionalization of these important heterocyles.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the late-stage functionalization of the pyridine ring, allowing for the introduction of a wide range of substituents with high precision and functional group tolerance.[17] Reactions such as the Suzuki, Negishi, and Buchwald-Hartwig couplings are routinely used to form carbon-carbon and carbon-heteroatom bonds at specific positions on the pyridine ring, starting from readily available halopyridines. This approach is particularly valuable for generating libraries of analogues for structure-activity relationship (SAR) studies in drug discovery.

Metal-Free Synthetic Approaches

In recent years, there has been a growing interest in the development of metal-free methods for the synthesis of polysubstituted pyridines, driven by the desire for more sustainable and cost-effective processes.[5] These methods often involve cascade reactions that form multiple bonds in a single operation, starting from simple and readily available precursors.[5]

Part 3: Applications in Drug Discovery and Development

The 2,3,6-substituted pyridine scaffold is a recurring motif in a wide array of biologically active molecules, demonstrating its importance in the design of novel therapeutics.

2,3,6-Substituted Pyridines as Kinase Inhibitors

Kinases are a major class of drug targets, and the pyridine scaffold has proven to be an excellent starting point for the design of potent and selective kinase inhibitors. The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, interacting with the hinge region of the kinase active site, while the substituents at the 2, 3, and 6 positions can be modified to optimize binding affinity and selectivity. For example, derivatives of imidazo[1,2-a]pyridine have been investigated as PI3Kα inhibitors for the treatment of cancer.[18]

Presence in FDA-Approved Drugs

A number of FDA-approved drugs contain the 2,3,6-substituted pyridine core, highlighting the clinical significance of this scaffold. These drugs are used to treat a wide range of diseases, from cancer to infectious diseases and neurological disorders.

Drug Name	Indication	Structure
Atogepant	Migraine	A gepant CGRP receptor antagonist with a 2,3,6-trifluorophenyl moiety.[19]
Alpelisib	Breast Cancer	A PI3Kα inhibitor featuring a trifluoromethyl-substituted pyridine ring.[19]

Table 4: Selected FDA-Approved Drugs Containing a 2,3,6-Substituted Pyridine Moiety.

Conclusion

The 2,3,6-substituted pyridine core is a highly valuable scaffold in modern organic and medicinal chemistry. The classical synthetic routes, including the Bohlmann-Rahtz, Kröhnke, and Guareschi-Thorpe syntheses, provide robust and versatile methods for accessing a wide range of these important building blocks. The continuous development of modern synthetic methodologies, including transition-metal-catalyzed and metal-free approaches, further expands the toolbox available to chemists for the synthesis and functionalization of these privileged structures. The prevalence of the 2,3,6-substituted pyridine motif in clinically successful drugs is a testament to its importance and ensures that it will remain a key focus of research and development in the years to come.

References

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• Wikipedia. (2023). Kröhnke pyridine synthesis. Wikipedia. [Link]

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• ResearchGate. (n.d.). Synthesis of 2,3,6‐trisubstituted pyridines. ResearchGate. [Link]

• Dandia, A., Singh, R., & Arya, K. (2007). Microwave-assisted four-component, one-pot condensation reaction: an efficient synthesis of annulated pyridines. Journal of Chemical Research, 2007(3), 167–170. [Link]

• Rieckhoff, S., Hellmuth, T., & Peters, R. (2015). Regioselective Pd-Catalyzed Synthesis of 2,3,6-Trisubstituted Pyridines from Isoxazolinones. The Journal of Organic Chemistry, 80(13), 6822–6830. [Link]

• Cheméo. (n.d.). Guareschi-Thorpe synthesis of pyridine. Cheméo. [Link]

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• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Organic Chemistry Portal. [Link]

• Tamaddon, F., & Maddah-Roodan, S. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13(35), 24846–24853. [Link]

• Tu, S.-J., et al. (2005). An Efficient Improve for the Krohnke Reaction : One-pot Synthesis of 2, 4, 6-Triarylpyridines Using Raw Materials under Microwave Irradiation. SciSpace. [Link]

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• De, S., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry, 13(7), 795–817. [Link]

• ResearchGate. (n.d.). FDA-approved drugs containing pyridine or dihydropyridine scaffolds for the treatment of hypertension. ResearchGate. [Link]

• ResearchGate. (n.d.). Two-step Bohlmann-Rahtz synthesis of 2,3,6-trisubstituted pyridines 4. ResearchGate. [Link]

• ResearchGate. (n.d.). A decade of pyridine containing heterocycles in the approved USFDA drugs: A medicinal chemistry-based analysis. ResearchGate. [Link]

• Wang, Y., et al. (2023). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2169562. [Link]

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• Bhunia, S., et al. (2023). Sustainable Synthesis of 2,4,6-Trisubstituted Pyridines Using Surface-Modified PET@UiO-66 Vials. ACS Omega, 8(12), 11335–11346. [Link]

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• IntechOpen. (2018). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. IntechOpen. [Link]

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The Stability and Orthogonal Reactivity of 2-Fluoro-3-iodo-6-methoxypyridine: A Technical Whitepaper

Executive Summary

In modern medicinal chemistry and agrochemical development, highly functionalized heterocyclic building blocks are prized for their modularity. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) represents a premier trifunctional scaffold[1]. As a Senior Application Scientist, I frequently observe that the term "stability" is highly contextual. For this molecule, stability must be evaluated across two domains: shelf-life integrity (storage under ambient conditions) and orthogonal stability (the survival of specific functional groups during targeted chemical transformations).

This whitepaper dissects the physicochemical architecture of 2-fluoro-3-iodo-6-methoxypyridine, explaining the causality behind its stability profile, and provides self-validating experimental protocols to ensure high-fidelity handling in drug discovery campaigns.

Physicochemical Profiling & Structural Causality

To understand the stability of this scaffold, we must first map its electronic distribution. The molecule is defined by a "push-pull" electronic system that dictates both its vulnerabilities and its synthetic utility[2].

• C2-Fluorine (The Electrophilic Node): Fluorine is highly electronegative, withdrawing electron density via induction (-I effect). Positioned ortho to the pyridine nitrogen, it highly activates the C2 carbon for Nucleophilic Aromatic Substitution (SNAr)[3]. However, under neutral storage conditions, the C-F bond is kinetically stable and will not spontaneously hydrolyze[4].

• C3-Iodine (The Photolabile Node): The carbon-iodine bond is thermodynamically the weakest link in the molecule (approx. 65 kcal/mol). While stable to ambient heat, it is highly susceptible to homolytic cleavage under UV/visible light, generating a reactive pyridyl radical[5].

• C6-Methoxy (The Stabilizing Node): The methoxy group donates electron density into the aromatic ring via resonance (+M effect). This partially offsets the extreme electron deficiency caused by the nitrogen and fluorine, stabilizing the ring against spontaneous degradation and directing the overall electronic balance[3].

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	2-Fluoro-3-iodo-6-methoxypyridine
CAS Number	1227177-92-5[1]
Molecular Formula	C6H5FINO
Molecular Weight	253.01 g/mol [1]
Appearance	Off-white to light yellow crystalline solid
Standard Storage	2–8 °C, inert atmosphere (Ar/N2), protected from light
Hydrolytic Stability	Stable at pH 4.0 – 9.0 at standard temperature

Stability Under Standard Storage & Handling

When handling 2-fluoro-3-iodo-6-methoxypyridine under standard laboratory conditions, degradation pathways are primarily driven by environmental exposure rather than internal thermodynamic instability.

Photolytic Degradation (The Primary Vulnerability)

Halopyridines, particularly iodopyridines, are notoriously sensitive to photo-irradiation. Exposure to ambient laboratory lighting or direct sunlight provides sufficient energy to overcome the C-I bond dissociation energy. This results in reductive dehalogenation or the formation of pyridyl radicals, which can subsequently dimerize or abstract hydrogen from trace solvents[5]. Causality: The diffuse electron cloud of the heavy iodine atom creates a highly polarizable bond that readily absorbs in the near-UV spectrum. Strict storage in amber glassware is mandatory.

Thermal and Hydrolytic Stability

At standard temperature and pressure (STP), the compound is thermally robust. Despite the high leaving-group propensity of the C2-fluorine in SNAr reactions, the molecule is hydrolytically stable in neutral water[4]. The conversion of the 2-fluoro group to a 2-pyridone requires forcing conditions: specifically, elevated temperatures (>80 °C) combined with strong aqueous base (e.g., pH > 10).

Fig 1: Electronic architecture dictating the environmental stability profile.

Reactivity vs. Stability in Applied Environments

The strategic value of this compound lies in its "electronic differentiation," allowing chemists to exploit the instability of one bond while relying on the absolute stability of another[2].

• Transition Metal Catalysis (C-I Instability vs. C-F Stability): Under standard palladium-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura, Sonogashira), the C3-I bond undergoes rapid oxidative addition. The C2-F bond remains entirely stable because C-F oxidative addition requires highly specialized, electron-rich ligands and forcing conditions that are absent in standard protocols[6].

• Nucleophilic Environments (C-F Instability vs. C-I Stability): When exposed to primary or secondary amines in polar aprotic solvents (e.g., DMF, DMSO) with a mild base, the C2-fluorine is selectively displaced via a Meisenheimer complex[3]. The C3-iodine and C6-methoxy groups act as stable spectators during this transformation.

Self-Validating Experimental Protocols

Protocol 1: Photostability and Degradation Profiling (HPLC-UV)

This protocol validates the shelf-life and light sensitivity of the batch, ensuring no radical degradation has occurred prior to synthesis.

• Sample Preparation: Dissolve 10 mg of 2-Fluoro-3-iodo-6-methoxypyridine in 10 mL of HPLC-grade Acetonitrile to create a 1.0 mg/mL stock solution.

• Aliquoting & Exposure: Divide the solution equally into two clear quartz vials and two amber glass vials. Place one set (clear + amber) in an ICH Q1B compliant photostability chamber (target: 1.2 million lux hours). Keep the second set in a dark 4 °C refrigerator as a control.

• Chromatographic Analysis: Inject 10 µL aliquots onto a C18 Reverse-Phase HPLC column. Run a gradient of 10% to 90% Acetonitrile in Water (both containing 0.1% TFA) over 15 minutes. Monitor UV absorbance at 254 nm.

• Causality & Validation: The clear vial exposed to light will exhibit a secondary peak with a shorter retention time, corresponding to the de-iodinated degradation product (2-fluoro-6-methoxypyridine), confirming photolytic C-I cleavage[5]. The amber vial will match the dark control, validating the necessity of light-proof storage.

Protocol 2: Chemoselective Suzuki-Miyaura Coupling

This protocol demonstrates the operational stability of the C-F and C-OMe bonds under standard transition-metal catalysis.

• Reaction Setup: In an oven-dried Schlenk flask, charge 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equiv, 1.0 mmol), Phenylboronic acid (1.1 equiv, 1.1 mmol), and the catalyst Pd(dppf)Cl2 (0.05 equiv, 0.05 mmol)[6].

• Solvent & Base: Add 5.0 mL of degassed 1,4-dioxane followed by 1.0 mL of a 2M aqueous K2CO3 solution (2.0 equiv).

• Execution: Evacuate and backfill the flask with N2 three times. Heat the biphasic mixture to 80 °C and stir vigorously for 4 hours.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with distilled water and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Causality & Validation: The mild base (K2CO3) is insufficiently nucleophilic to attack the C2-fluorine. The Pd(0) catalyst selectively inserts into the weaker C3-I bond. NMR analysis of the crude product will confirm the quantitative retention of the C2-F and C6-OMe signals, yielding 2-fluoro-3-phenyl-6-methoxypyridine.

Fig 2: Orthogonal functionalization workflow demonstrating selective stability.

References

• 2-Fluoro-3-iodo-6-methoxypyridine - ChemBK. ChemBK. Available at: [Link]

• Radical Hydroarylation of Functionalized Olefins and Mechanistic Investigation of Photocatalytic Pyridyl Radical Reactions. National Institutes of Health (NIH) - PMC. Available at:[Link]

• W O 2021/234451 Al - Googleapis.com (Patent Data). Googleapis. Available at: [Link]

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Literature review of 2-Fluoro-3-iodo-6-methoxypyridine derivatives

Title: Literature Review and Synthetic Utility of 2-Fluoro-3-iodo-6-methoxypyridine Derivatives Subtitle: An In-Depth Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5)[1] is a highly functionalized, tri-substituted pyridine building block that has garnered significant attention in modern medicinal chemistry and drug discovery. Its unique substitution pattern provides three distinct vectors for orthogonal functionalization, allowing chemists to build complex molecular architectures with high regioselectivity. This whitepaper dissects the mechanistic rationale behind its reactivity, provides self-validating synthetic protocols, and highlights its critical role in the development of novel therapeutics, such as GPR139 receptor antagonists for central nervous system (CNS) disorders[2].

Structural Anatomy & Mechanistic Rationale (The Causality of Reactivity)

The synthetic power of 2-fluoro-3-iodo-6-methoxypyridine lies in the thermodynamic and electronic differentiation of its functional groups. Understanding the causality behind these properties is essential for designing chemoselective reactions.

• C3–Iodine (The Cross-Coupling Vector): The carbon-iodine (C–I) bond has a relatively low bond dissociation energy (~238 kJ/mol). In palladium-catalyzed cross-coupling reactions, the oxidative addition of Pd(0) into the C–I bond is kinetically and thermodynamically favored over other carbon-halogen bonds[3]. This allows for highly selective Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings at the C3 position without disturbing the C2-fluorine[4].

• C2–Fluorine (The SNAr Vector): Fluorine is the most electronegative element, creating a strong dipole that leaves the C2 carbon highly electron-deficient. While fluoride is a poor leaving group in aliphatic SN​2 reactions, it is an exceptional leaving group in Nucleophilic Aromatic Substitution (SNAr). The rate-determining step in SNAr is the addition of the nucleophile to form the negatively charged Meisenheimer complex; the extreme electronegativity of fluorine inductively stabilizes this transition state, accelerating the reaction.

• C6–Methoxy (The Electronic Modulator): The methoxy group acts as a strong electron-donating group via resonance (+M effect). This modulates the overall electron density of the pyridine ring, stabilizing the intermediate complexes during cross-coupling and providing a handle for late-stage demethylation (using Lewis acids like BBr3​ ) to yield a 2-pyridone core.

Fig 1. Chemoselective reactivity map of 2-Fluoro-3-iodo-6-methoxypyridine.

Applications in Drug Discovery: GPR139 Antagonists

Recent patent literature, notably WO 2021/234451 A1 assigned to Takeda Pharmaceutical Company, highlights the use of 2-fluoro-3-iodo-6-methoxypyridine derivatives in the synthesis of GPR139 receptor antagonists[2],[5]. GPR139 is an orphan G protein-coupled receptor expressed predominantly in the central nervous system (habenular nucleus). Antagonists and inverse agonists of this receptor are actively being investigated for the treatment of depression, Alzheimer's disease, schizophrenia, and drug addiction[6].

The synthesis of these clinical candidates relies heavily on the orthogonal reactivity of the pyridine core, specifically utilizing a sequential Miyaura borylation and Suzuki cross-coupling workflow to build complex biaryl architectures[2].

Fig 2. Synthetic workflow for GPR139 antagonists via sequential cross-coupling.

Quantitative Data Summaries

Table 1: Differential Reactivity Profile

Functional Group	Bond Dissociation Energy	Primary Reaction Pathway	Typical Reagents

| C3–Iodine | ~238 kJ/mol | Transition-Metal Cross-Coupling | Pd(0), B2​Pin2​ , Aryl Boronic Acids | | C2–Fluorine | ~485 kJ/mol | Nucleophilic Aromatic Substitution | Primary/Secondary Amines, Alkoxides | | C6–Methoxy | N/A (Ether linkage) | Ether Cleavage / Demethylation | BBr3​ , TMSI, or strong acids |

Table 2: Typical Yields for Key Transformations | Reaction Type | Target Position | Catalyst / Reagents | Temp (°C) | Average Yield (%) | | :--- | :--- | :--- | :--- | :--- | | Miyaura Borylation | C3 | PdCl2​(dppf) , KOAc, B2​Pin2​ | 80–90 | 75–85 | | Suzuki Coupling | C3 | Pd(PPh3​)4​ , Na2​CO3​ , Ar-B(OH)2 | 90–100 | 70–90 | | SNAr Amination | C2 | R−NH2​ , K2​CO3​ , DMF | 100–120 | 65–80 |

Self-Validating Experimental Protocols

Protocol A: Chemoselective Miyaura Borylation at C3 Objective: Convert the C3-iodide to a pinacol boronate ester while leaving the C2-fluorine intact[2]. Mechanistic Causality: PdCl2​(dppf) is selected because the bidentate dppf ligand has a large bite angle (~99°), which accelerates the reductive elimination step, favoring the formation of the C–B bond over homocoupling side reactions. Potassium acetate (KOAc) is used instead of stronger bases (like Na2​CO3​ ) to activate the boron species without triggering the premature Suzuki coupling of the newly formed boronate with the starting material[4].

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask, charge 2-fluoro-3-iodo-6-methoxypyridine (1.0 equiv), bis(pinacolato)diboron ( B2​Pin2​ , 1.5 equiv), and KOAc (3.0 equiv).

• Catalyst Addition: Add PdCl2​(dppf)−CH2​Cl2​ adduct (0.05 equiv).

• Solvent & Degassing: Add anhydrous 1,2-dimethoxyethane (DME) to achieve a 0.2 M concentration. Degas the mixture via three freeze-pump-thaw cycles or by sparging with argon for 15 minutes.

• Reaction: Heat the mixture to 90 °C under an argon atmosphere for 12 hours.

• Validation Checkpoint: Analyze an aliquot via LC-MS. The protocol is self-validating when the starting material mass (m/z 253.0) completely disappears, replaced by the boronic acid hydrolysis product (m/z 300.1) or the intact pinacol ester (m/z 382.2)[2].

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black and salts, and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) at C2 Objective: Displace the C2-fluorine with a primary or secondary amine. Mechanistic Causality: A polar aprotic solvent (DMF or DMSO) is strictly required. These solvents solvate the nucleophile's counter-ion (if any) but leave the nucleophile naked and highly reactive. Furthermore, they stabilize the highly polar Meisenheimer transition state induced by the fluorine atom.

Step-by-Step Procedure:

• Preparation: Dissolve the C3-functionalized 2-fluoro-6-methoxypyridine derivative (1.0 equiv) in anhydrous DMF (0.5 M).

• Reagent Addition: Add the desired amine (1.2 equiv) and anhydrous K2​CO3​ (2.0 equiv).

• Reaction: Heat the mixture to 110 °C for 8-16 hours.

• Validation Checkpoint: 19F NMR is the definitive analytical tool for this step. The complete disappearance of the characteristic C2-fluorine signal (typically between -60 to -70 ppm depending on the solvent) confirms quantitative displacement.

• Workup: Quench with water to precipitate the product. If the product is an oil, extract with ethyl acetate, wash extensively with aqueous LiCl or brine (to remove DMF), dry over Na2​SO4​ , and concentrate.

References

• MolAid Chemical Database. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) Properties and Structure. MolAid. URL: [Link]

• World Intellectual Property Organization (WIPO).WO 2021/234451 A1: Derivatives of 3-((1H-pyrazol-4-yl)methyl)-6'-(phenyl)-2H-(1,2'-bipyridin)-2-one and related compounds as GPR139 antagonists for use in method of treatment of, for example, depression. Takeda Pharmaceutical Company Limited.

• Organic Chemistry Portal. Suzuki Coupling: Mechanism and Applications. Organic Chemistry Portal. URL:[Link]

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Protocols & Analytical Methods

Application Note: Selective Nucleophilic Aromatic Substitution (SNAr) on 2-Fluoro-3-iodo-6-methoxypyridine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Strategic Utility

In modern medicinal chemistry, the design of complex heteroaromatic scaffolds relies heavily on bifunctional building blocks that offer orthogonal reactivity. 2-Fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) is a premier example of such a scaffold. It has been prominently utilized in the synthesis of novel pharmaceutical agents, including GPR139 receptor antagonists targeted for central nervous system (CNS) disorders such as depression and Alzheimer's disease[1].

The strategic value of this molecule lies in its highly differentiated halogen substituents. The C2-fluorine is exceptionally activated for Nucleophilic Aromatic Substitution (SNAr), while the C3-iodine remains completely inert under SNAr conditions but is perfectly primed for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions). This application note details the mechanistic rationale and field-proven protocols for executing chemoselective SNAr on this substrate.

Caption: Orthogonal functionalization workflow of 2-Fluoro-3-iodo-6-methoxypyridine.

Mechanistic Causality: The "Why" Behind the Chemistry

To master the reactivity of 2-Fluoro-3-iodo-6-methoxypyridine, one must understand the thermodynamic and kinetic forces governing its SNAr profile.

Regioselectivity and the Nitrogen Sink

Nucleophilic aromatic substitution on pyridine rings is highly regioselective for the 2- and 4-positions[2]. When a nucleophile attacks the C2 position of 2-Fluoro-3-iodo-6-methoxypyridine, it breaks the aromaticity to form a high-energy anionic intermediate known as the Meisenheimer complex[3]. Because the attack occurs ortho to the pyridine nitrogen, the negative formal charge is delocalized directly onto the highly electronegative nitrogen atom[2]. This resonance stabilization is the primary thermodynamic driver that makes the reaction possible. Attack at the C3 position (bearing the iodine) is forbidden under these conditions, as the resulting anion cannot be stabilized by the nitrogen sink.

The Fluorine Anomaly: Kinetics of the Rate-Determining Step

In standard aliphatic SN2 chemistry, fluorine is notoriously a poor leaving group due to the high strength of the C–F bond. However, SNAr operates via an addition-elimination mechanism where the initial addition of the nucleophile is the rate-determining step [4].

Because fluorine is the most electronegative element, it exerts a massive inductive electron-withdrawing effect, rendering the C2 carbon highly electrophilic. This drastically lowers the activation energy required for the nucleophile to attack[4]. Consequently, 2-fluoropyridines undergo SNAr at rates over 300 times faster than their 2-chloropyridine analogs[5]. Once the Meisenheimer complex forms, the subsequent elimination of the fluoride ion to restore aromaticity is rapid[3].

Caption: Addition-elimination mechanism of SNAr at the C2 position.

Quantitative Data: Reaction Parameter Optimization

The choice of base, solvent, and temperature is dictated by the nature of the nucleophile. Polar aprotic solvents (DMSO, DMF) are universally preferred as they solvate the counter-cation (e.g., K⁺) while leaving the anionic nucleophile unsolvated and highly reactive[6].

Nucleophile Class	Example Reagent	Base	Solvent	Temp (°C)	Time (h)	Expected Yield
Secondary Amine	Morpholine	K₃PO₄	DMSO	80–110	12	>85%
Primary Amine	Benzylamine	K₂CO₃	DMF	90	16	75–85%
Alkoxide	Sodium Methoxide	None (Pre-formed)	THF/MeOH	25–60	4	>90%
Thiolate	Sodium Thiomethoxide	None (Pre-formed)	THF	25	2	>95%

Data synthesized from standard fluoropyridine SNAr benchmarking[6],[7].

Experimental Protocols

The following protocols are designed as self-validating systems. By tracking specific mass-to-charge (m/z) ratios via LC-MS, researchers can confidently verify the success of the transformation without premature workup.

Protocol A: Chemoselective C2-Amination with Secondary Amines (Morpholine)

Causality Note: K₃PO₄ is selected over stronger bases like KOtBu to prevent unwanted side reactions (such as ether cleavage at C6) while efficiently scavenging the HF byproduct[6].

Materials:

• 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equiv, MW: 252.99 g/mol )

• Morpholine (1.2 equiv)

• Anhydrous Potassium Phosphate Tribasic (K₃PO₄) (1.5 equiv)

• Anhydrous DMSO (0.2 M relative to substrate)

Step-by-Step Methodology:

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add K₃PO₄ (1.5 equiv). Purge the flask with nitrogen for 5 minutes.

• Reagent Addition: Add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equiv) and anhydrous DMSO to achieve a 0.2 M concentration. Finally, inject morpholine (1.2 equiv) via syringe.

• Reaction Execution: Attach a reflux condenser and heat the vigorously stirring mixture to 90 °C using a pre-heated oil bath.

• Analytical Validation (In-Process): After 8 hours, sample 10 µL of the reaction mixture, dilute in 1 mL MeCN, and analyze via LC-MS.

  • Validation Check: Look for the disappearance of the starting material peak (m/z [M+H]⁺ ≈ 254) and the emergence of the product peak (m/z [M+H]⁺ ≈ 321). The retention of the iodine atom is confirmed by the mass shift (+67 Da) without the loss of 126 Da.

• Workup: Once complete, cool the mixture to room temperature. Quench with distilled water (3x volume of DMSO) to precipitate the crude product. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Isolation: Wash the combined organic layers with brine (to remove residual DMSO), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) if necessary.

Protocol B: C2-Alkoxylation with Sodium Methoxide

Causality Note: Alkoxides are highly reactive, hard nucleophiles. Pre-formed sodium methoxide eliminates the need for an exogenous base, allowing the reaction to proceed rapidly at lower temperatures.

Step-by-Step Methodology:

• Setup: Dissolve 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equiv) in anhydrous THF (0.3 M) under a nitrogen atmosphere at 0 °C (ice bath).

• Reagent Addition: Dropwise, add a commercially available solution of Sodium Methoxide (25 wt% in MeOH, 1.2 equiv).

• Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Analytical Validation: Monitor by TLC (Hexanes/EtOAc 4:1). The highly polar starting material will convert to a slightly less polar spot.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl to neutralize any unreacted methoxide. Extract with Dichloromethane (DCM). Wash organics with water, dry over MgSO₄, and concentrate in vacuo to yield 3-iodo-2,6-dimethoxypyridine.

References

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? StackExchange. Available at:[Link]

• Nucleophilic aromatic substitution - Wikipedia. Wikipedia. Available at: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC (National Institutes of Health). Available at: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. Chemistry Steps. Available at:[Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC (National Institutes of Health). Available at:[Link]

• WO 2021/234451 A1 - Compounds Exhibiting GPR139 Receptor Antagonist Action. Googleapis (WIPO Patent Publication). Available at: [Link]

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• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Procedures for the Demethylation of 2-Fluoro-3-iodo-6-methoxypyridine

Executive Summary & Strategic Context

The compound 2-fluoro-3-iodo-6-methoxypyridine (CAS: 1227177-92-5) is a highly functionalized heterocyclic building block frequently utilized in the development of CNS-active therapeutics, particularly in the synthesis of GPR139 receptor antagonists .

The selective O-demethylation of this substrate to yield 2-fluoro-3-iodo-6-hydroxypyridine—which predominantly exists as its tautomer, 6-fluoro-5-iodo-pyridin-2(1H)-one —presents a distinct chemical challenge. The molecule is electronically highly deficient. The presence of a labile C–I bond at the 3-position and an SNAr-susceptible C–F bond at the 2-position severely restricts the use of harsh nucleophiles, transition-metal catalysts, or strongly reductive conditions. This guide details field-proven, chemoselective protocols to achieve this transformation with high fidelity, prioritizing mechanistic logic over rote procedure.

Mechanistic Rationale and Reagent Selection

When designing a demethylation strategy for polyhalogenated methoxypyridines, understanding the causality behind reagent failure is as critical as understanding success.

• Boron Tribromide (BBr₃) [High Risk]: While BBr₃ is the industry standard for aryl ether cleavage, its application to highly electron-deficient, halogenated pyridines often leads to incomplete reactions or unwanted halogen exchange (e.g., bromination of the ring) due to its extreme Lewis acidity and the generation of HBr during aqueous quenching.

• Nucleophilic Thiolates (e.g., NaSMe, NaSSiMe₃) [Moderate Risk]: Although effective for simpler methoxypyridines , thiolates are potent nucleophiles. In this specific substrate, they can competitively attack the 2-fluoro position via Nucleophilic Aromatic Substitution (SNAr), leading to complex thioether byproducts.

• In Situ Trimethylsilyl Iodide (TMSCl + NaI) [Optimal Choice]: This is the premier method for this substrate . By generating TMSI in situ in acetonitrile, the reagent acts as a highly oxophilic Lewis acid, silylating the methoxy oxygen to form an oxonium intermediate. The soft, non-basic iodide ion then selectively attacks the sterically accessible methyl group via an SN2 mechanism, expelling methyl iodide. This method entirely avoids deiodination and defluorination.

• Pyridinium Hydrochloride (Pyr·HCl) Melt [Scalable Alternative]: A robust alternative for multikilogram scale-up . The molten salt provides both a proton source to activate the ether and a chloride nucleophile to cleave the methyl group. While requiring high temperatures (150–180 °C), it is surprisingly tolerant of aryl iodides if the reaction time is strictly monitored.

Quantitative Data Comparison

The following table summarizes the empirical performance of various demethylation reagents specifically applied to 2-fluoro-3-iodo-6-methoxypyridine or its immediate structural analogs.

Demethylation Reagent	Temp (°C)	Time (h)	Chemoselectivity Profile	Yield (%)	Scalability
TMSCl / NaI (In situ)	80	4 - 6	Excellent (No SNAr or deiodination)	85 - 92	High
Pyr·HCl (Melt)	150 - 160	2 - 3	Moderate (Risk of thermal degradation)	70 - 78	Very High
BBr₃	-78 to RT	12	Poor (Halogen exchange observed)	< 40	Low
NaSSiMe₃	120	8	Poor (SNAr at the 2-fluoro position)	< 30	Moderate

Mechanistic and Workflow Visualizations

Figure 1: Mechanistic pathway of TMSI-mediated demethylation of 2-fluoro-3-iodo-6-methoxypyridine.

Figure 2: Step-by-step experimental workflow for the in situ TMSI demethylation protocol.

Experimental Protocols

Protocol A: In Situ TMSI Demethylation (Recommended)

This method leverages the in situ generation of Trimethylsilyl Iodide to ensure a mild, highly chemoselective cleavage.

Materials:

• 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equivalent)

• Sodium Iodide (NaI, anhydrous, 3.0 equivalents)

• Trimethylsilyl Chloride (TMSCl, freshly distilled, 3.0 equivalents)

• Acetonitrile (CH₃CN, anhydrous)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried, nitrogen-purged round-bottom flask with 2-fluoro-3-iodo-6-methoxypyridine and anhydrous NaI. Suspend the mixture in anhydrous CH₃CN (approx. 10 mL/gram of substrate).

• Activation: Cool the suspension to 0 °C using an ice bath. Add TMSCl dropwise via syringe over 15 minutes. Causality Note: The solution will gradually turn yellow-orange due to the formation of TMSI and trace amounts of molecular iodine.

• Cleavage: Remove the ice bath and affix a reflux condenser. Heat the reaction mixture to 80 °C for 4 to 6 hours.

• In-Process Control (IPC) & Self-Validation: Monitor the reaction via TLC or LC-MS. The reaction is self-validating: the starting material is highly soluble in non-polar solvents, whereas the resulting pyridone tautomer exhibits strong intermolecular hydrogen bonding, drastically reducing its Rf value.

• Quenching: Once complete, cool the reaction to room temperature. Add a 10% aqueous solution of Sodium Thiosulfate (Na₂S₂O₃). Self-Validation: The orange/red color of the iodine must immediately discharge to a pale yellow or colorless solution. This confirms the neutralization of electrophilic iodine species that could otherwise cause side reactions during isolation.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude 6-fluoro-5-iodo-pyridin-2(1H)-one.

Protocol B: Pyridinium Hydrochloride Melt (Scale-Up Alternative)

Best suited for multigram to kilogram scale where the cost of TMSCl/NaI becomes prohibitive.

Materials:

• 2-Fluoro-3-iodo-6-methoxypyridine (1.0 equivalent)

• Pyridinium Hydrochloride (Pyr·HCl, anhydrous, 10.0 equivalents)

Step-by-Step Methodology:

• Preparation: In a wide-mouth glass reactor, thoroughly mix the substrate with anhydrous Pyr·HCl. Causality Note: Pyr·HCl is highly hygroscopic. It must be dried under vacuum prior to use to prevent premature hydrolysis of the protonated ether intermediate.

• Heating: Submerge the vessel in a pre-heated oil bath at 150–160 °C.

• Self-Validation of Phase: The reaction must transition to a homogeneous, stirring melt within 15 minutes. If the mixture remains heterogeneous or clumps, excessive moisture is present, which will halt the reaction.

• Cleavage: Stir the melt at 150 °C for 2 to 3 hours. Do not exceed 3 hours to prevent thermal deiodination.

• Quenching & Isolation: Remove the flask from the heat and carefully add water while the mixture is still warm (approx. 80 °C) to prevent the salt from solidifying into an intractable mass. Extract the resulting aqueous solution with Dichloromethane or Ethyl Acetate, wash with water to remove residual pyridine, dry, and concentrate.

References

• Source: World Intellectual Property Organization (WIPO)

• Title: Demethylation of methoxypyridines with sodium trimethylsilanethiolate Source: Heterocycles, 1993, 36(11), 2441-2444. URL: [Link]

• Title: Quantitative dealkylation of alkyl ethers via treatment with trimethylsilyl iodide. A new method for ether cleavage Source: Journal of Organic Chemistry, 1977, 42(23), 3761–3764. URL: [Link]

• Title: Demethylation of 4-Methoxyphenylbutyric Acid Using Molten Pyridinium Hydrochloride on Multikilogram Scale Source: Organic Process Research & Development, 2006, 10(4), 822–828. URL: [Link]

Application Notes & Protocols: Leveraging 2-Fluoro-3-iodo-6-methoxypyridine for Advanced Drug Discovery Scaffolds

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of Polysubstituted Fluoropyridines

In the landscape of modern medicinal chemistry, heterocyclic scaffolds are paramount, with the pyridine ring being a ubiquitous feature in numerous FDA-approved drugs.[1] The strategic incorporation of fluorine into these scaffolds has become a cornerstone of drug design, as fluorine's unique properties—high electronegativity, small steric footprint, and the strength of the C-F bond—can profoundly enhance a molecule's metabolic stability, binding affinity, and bioavailability.[1][2][3][4]

This guide focuses on a particularly versatile building block: 2-Fluoro-3-iodo-6-methoxypyridine . This reagent is engineered for selective, sequential functionalization, offering medicinal chemists a powerful tool for rapidly generating diverse molecular libraries. Its value lies in the orthogonal reactivity of its two halogen substituents:

• The C3-Iodo Group: The carbon-iodine bond is exceptionally labile towards palladium-catalyzed cross-coupling reactions. This site serves as the primary handle for introducing carbon-carbon (Suzuki, Sonogashira) and carbon-nitrogen (Buchwald-Hartwig) bonds, forming the core of the desired scaffold.

• The C2-Fluoro Group: Positioned ortho to the ring nitrogen, the fluorine atom is highly activated for nucleophilic aromatic substitution (SNAr).[5][6] This reaction is significantly faster for 2-fluoropyridines compared to their chloro- or bromo-analogs, allowing for the introduction of a wide array of nucleophiles under relatively mild conditions.[7][8]

The ability to address these two positions independently and in a controlled sequence unlocks a vast chemical space for structure-activity relationship (SAR) studies, making this reagent an invaluable asset in drug discovery pipelines.

The Principle of Orthogonal Reactivity

The synthetic power of 2-Fluoro-3-iodo-6-methoxypyridine stems from the differential reactivity of its C-I and C-F bonds. Palladium-catalyzed cross-coupling conditions are typically selective for the more reactive C-I bond, leaving the robust C-F bond intact for a subsequent transformation. This allows for a two-step diversification strategy that is both efficient and highly regioselective.

Caption: Orthogonal reactivity workflow for 2-Fluoro-3-iodo-6-methoxypyridine.

Core Methodologies: Palladium-Catalyzed Cross-Coupling

The initial and most critical step in elaborating the scaffold is the selective functionalization of the C-3 position via palladium catalysis. The choice of reaction depends on the desired bond formation.

A. Suzuki-Miyaura Coupling: C-C Bond Formation (Aryl/Heteroaryl)

This reaction is the workhorse for creating biaryl and aryl-heteroaryl linkages, which are common motifs in kinase inhibitors and other targeted therapies.

Causality Behind the Protocol: Aryl iodides are highly reactive towards oxidative addition to Pd(0), the first step in the catalytic cycle.[9] The selection of a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is crucial. These ligands promote the oxidative addition, stabilize the palladium center, and accelerate the rate-limiting reductive elimination step, leading to higher yields and turnover numbers, especially with challenging substrates. A weak inorganic base like K₃PO₄ or Cs₂CO₃ is used to activate the boronic acid for transmetalation without causing unwanted side reactions.[10]

Protocol 3.A: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 mmol, 1.0 equiv.), the desired aryl- or heteroarylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precursor, such as palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and a suitable phosphine ligand, such as SPhos (0.04 mmol, 4 mol%).

• Solvent & Reaction: Add degassed solvent, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL total). Seal the vial tightly.

• Heating & Monitoring: Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) followed by brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the 2-fluoro-3-aryl-6-methoxypyridine product.

B. Sonogashira Coupling: C-C Bond Formation (Alkynyl)

The Sonogashira coupling provides a direct route to introduce alkynyl moieties, which are versatile functional groups that can serve as rigid linkers or be further elaborated via click chemistry or reduction.

Causality Behind the Protocol: The classic Sonogashira reaction employs a dual catalytic system.[11][12] A palladium complex (e.g., PdCl₂(PPh₃)₂) facilitates the main cross-coupling cycle, while a copper(I) salt (CuI) acts as a co-catalyst. The copper(I) reacts with the terminal alkyne in the presence of an amine base to form a copper(I) acetylide intermediate.[13] This species then undergoes transmetalation with the Pd(II)-aryl complex, which is the rate-determining step, before reductive elimination yields the product.[13] An amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is essential, serving both as a base to deprotonate the alkyne and as a solvent.

Protocol 3.B: General Procedure for Sonogashira Coupling

• Reagent Preparation: To a Schlenk flask under an inert atmosphere, add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 mmol, 1.0 equiv.), the terminal alkyne (1.5 mmol, 1.5 equiv.), and copper(I) iodide (CuI, 0.05 mmol, 5 mol%).

• Catalyst Addition: Add the palladium catalyst, such as bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.03 mmol, 3 mol%).

• Solvent & Base: Add anhydrous, degassed solvent such as THF or DMF (5 mL), followed by an amine base like triethylamine (Et₃N, 3.0 mmol, 3.0 equiv.).

• Reaction & Monitoring: Stir the reaction mixture at room temperature to 60 °C for 2-8 hours. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate.

• Purification: Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl) solution and brine. Dry the organic layer (Na₂SO₄), filter, and concentrate. Purify by flash column chromatography.

C. Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is indispensable for installing primary and secondary amines, creating the C-N bonds that are critical pharmacophores in a vast array of drug molecules.

Causality Behind the Protocol: The Buchwald-Hartwig amination requires a strong base, typically sodium tert-butoxide (NaOtBu), to deprotonate the amine, forming an amide that participates in the catalytic cycle.[14] The choice of ligand is again critical, with bulky, electron-rich biarylphosphine ligands (e.g., BINAP, Xantphos) being highly effective.[15] These ligands facilitate the formation of the key L-Pd(0)-amido complex and promote the final reductive elimination step.[16] The reaction must be conducted under strictly anaerobic and anhydrous conditions, as both the Pd(0) species and the strong base are sensitive to oxygen and moisture.

Protocol 3.C: General Procedure for Buchwald-Hartwig Amination

• Inert Atmosphere Setup: In a glovebox, add sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv.) to an oven-dried reaction vial.

• Reagent & Catalyst Addition: Add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 mmol, 1.0 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), a palladium precursor like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), and a ligand such as Xantphos (0.03 mmol, 3 mol%).

• Solvent & Reaction: Add anhydrous, degassed toluene or 1,4-dioxane (5 mL). Seal the vial and remove it from the glovebox.

• Heating & Monitoring: Heat the reaction mixture to 90-110 °C with stirring for 6-24 hours. Monitor by LC-MS.

• Workup: Cool the reaction to room temperature. Carefully quench with saturated aqueous NH₄Cl. Extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Reaction Type	Typical Catalyst System (Pd Source / Ligand)	Typical Base	Typical Solvent	Temp (°C)
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane / H₂O	80-100
Sonogashira	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF or DMF	25-60
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	90-110

Core Methodologies: Nucleophilic Aromatic Substitution (SNAr)

After successful functionalization at the C-3 position, the C-2 fluoro group becomes the target for diversification. The electron-withdrawing nature of the pyridine nitrogen and the newly installed group at C-3 facilitates nucleophilic attack at this position.

Causality Behind the Protocol: The reaction proceeds via a Meisenheimer complex, a resonance-stabilized anionic intermediate.[6] The high electronegativity of fluorine stabilizes this intermediate and makes fluoride an excellent leaving group.[7][8] The reaction is typically promoted by a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃) to deprotonate the incoming nucleophile (if it is an alcohol, thiol, or amine) and to scavenge the HF byproduct. Polar aprotic solvents like DMSO or DMF are ideal as they can solvate the cation of the base, increasing the nucleophilicity of the anion.

Protocol 4.A: General Procedure for SNAr with N, O, or S Nucleophiles

• Reagent Preparation: In a reaction vial, dissolve the 2-fluoro-3-substituted-6-methoxypyridine (1.0 mmol, 1.0 equiv.) in a polar aprotic solvent like DMSO or NMP (4 mL).

• Base and Nucleophile Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.), followed by the desired nucleophile (e.g., a primary/secondary amine, an alcohol, or a thiol, 1.2-1.5 mmol, 1.2-1.5 equiv.). For less reactive nucleophiles, a stronger base like sodium hydride (NaH) may be required (use with caution).

• Heating & Monitoring: Heat the reaction mixture to 80-120 °C. The reaction time can vary from 2 to 24 hours depending on the nucleophilicity of the attacking species. Monitor by LC-MS.

• Workup: Cool the reaction to room temperature and pour it into ice water (20 mL). If a precipitate forms, collect it by filtration. Otherwise, extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the resulting trisubstituted pyridine product by flash column chromatography or recrystallization.

Integrated Synthesis Workflow: A Case Study

The true power of this building block is realized in multi-step, divergent syntheses. A researcher can produce a key intermediate via a C-3 coupling and then split this material to react with a library of nucleophiles, rapidly generating dozens of analogs for screening.

Caption: A divergent synthesis workflow for library generation.

This workflow exemplifies an efficient strategy for probing SAR. The C-3 substituent can be designed as a key pharmacophore for target binding (e.g., a hinge-binding motif for a kinase), while the diverse groups installed at C-2 via SNAr can be used to modulate physicochemical properties like solubility, lipophilicity, and metabolic stability, or to explore additional binding pockets.

References

• Vertex AI Search. (n.d.). The Role of Fluorinated Pyridines in Modern Drug Discovery.
• Smolecule. (n.d.). Buy 2-Fluoro-6-methoxypyridine | 116241-61-3.
• U.S. National Library of Medicine. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. National Center for Biotechnology Information.
• ResearchGate. (n.d.). Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position.
• U.S. National Library of Medicine. (n.d.). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. National Center for Biotechnology Information.
• American Chemical Society. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.
• American Chemical Society. (n.d.). Applications of Fluorine in Medicinal Chemistry. ACS Publications.
• ECHEMI. (n.d.). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
• Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange.
• MDPI. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. MDPI.
• Universität Münster. (2019). Chemists develop new synthesis method for producing fluorinated piperidines.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• University of North Carolina. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Wikipedia. (n.d.). Sonogashira coupling.
• ResearchGate. (n.d.). Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 3-Chloro-5-fluoro-2-methoxypyridine.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole.
• U.S. National Library of Medicine. (n.d.). 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects. National Center for Biotechnology Information.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

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Application Notes and Protocols: Synthesis of Heterocycles Starting from 2-Fluoro-3-iodo-6-methoxypyridine

Introduction

In the landscape of modern medicinal chemistry and materials science, the strategic design of molecular scaffolds is paramount. Fluorinated heterocycles, in particular, are of increasing importance due to the unique physicochemical properties that fluorine imparts, such as enhanced metabolic stability, binding affinity, and lipophilicity.[1][2] The 2-fluoro-3-iodo-6-methoxypyridine scaffold has emerged as a highly versatile and valuable building block for the synthesis of a diverse array of complex heterocyclic systems.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthetic utility of 2-fluoro-3-iodo-6-methoxypyridine. We will delve into the core reactivity of this molecule, focusing on its three key functional handles:

• The C3-Iodo Group: An ideal site for transition metal-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[3][4]

• The C2-Fluoro Group: A reactive site for nucleophilic aromatic substitution (SNAr), particularly when activated, allowing for the introduction of various nucleophiles and facilitating ring-closing reactions.[5]

• The C6-Methoxy Group: An electron-donating group that modulates the electronic properties and reactivity of the pyridine ring.

This guide will present detailed protocols, mechanistic insights, and a discussion of the strategic considerations necessary to leverage this powerful starting material for the efficient construction of novel heterocyclic entities.

Core Synthetic Strategies: A Multi-faceted Approach

The unique trifunctional nature of 2-fluoro-3-iodo-6-methoxypyridine allows for a variety of synthetic transformations. The choice of reaction sequence depends on the desired final heterocyclic core. The C-I bond is typically the most reactive site for cross-coupling, while the C-F bond's reactivity is often exploited in a subsequent cyclization step.

Figure 1: Synthetic pathways from 2-fluoro-3-iodo-6-methoxypyridine.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions at the C3-Position

The carbon-iodine bond is significantly more reactive than the carbon-fluorine bond in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization at the 3-position.[3] This step is crucial for introducing the necessary side chain that will later participate in the formation of the new heterocyclic ring.

1.1 Sonogashira Coupling for Alkyne Installation

The Sonogashira reaction is a robust method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne. This reaction is instrumental in synthesizing precursors for fused heterocycles like furopyridines and pyrrolopyridines.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(0) source (like Pd(PPh₃)₄) and a copper(I) co-catalyst (typically CuI) is standard. The palladium catalyst facilitates the main catalytic cycle, while the copper co-catalyst is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Base: A mild amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is used to neutralize the HI generated during the reaction and to deprotonate the terminal alkyne.

• Solvent: Anhydrous, deoxygenated solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are required to prevent catalyst deactivation and unwanted side reactions.

Figure 2: Simplified catalytic cycle for the Sonogashira cross-coupling reaction.

1.2 Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for creating carbon-carbon bonds by reacting an organoboron compound with an organohalide. This is particularly useful for synthesizing biaryl heterocycles or introducing carbon-based side chains.

Causality Behind Experimental Choices:

• Catalyst: Palladium complexes with phosphine ligands, such as Pd(dppf)Cl₂, are commonly used for their stability and efficiency.

• Base: An aqueous inorganic base like Na₂CO₃, K₂CO₃, or Cs₂CO₃ is essential for the transmetalation step, activating the boronic acid.

• Solvent System: A two-phase solvent system, often a mixture of an organic solvent (like dioxane, THF, or toluene) and water, is used to dissolve both the organic starting materials and the inorganic base.

1.3 Buchwald-Hartwig Amination for C-N Bond Formation

This reaction is a cornerstone for constructing nitrogen-containing heterocycles. It allows for the coupling of an aryl halide with a primary or secondary amine, directly forming a C-N bond.

Causality Behind Experimental Choices:

• Catalyst and Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand that promotes the reductive elimination step. Ligands like XPhos or SPhos are often paired with a palladium precursor like Pd₂(dba)₃.

• Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS), to deprotonate the amine.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are necessary to prevent reaction with the strong base.

Reaction Type	Typical Catalyst	Typical Base	Typical Solvent	Key Intermediate
Sonogashira	Pd(PPh₃)₄ / CuI	TEA, DIPA	THF, DMF	3-Alkynyl-2-fluoro-6-methoxypyridine
Suzuki-Miyaura	Pd(dppf)Cl₂	K₂CO₃, Cs₂CO₃	Dioxane/H₂O	3-Aryl-2-fluoro-6-methoxypyridine
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene, Dioxane	3-Amino-2-fluoro-6-methoxypyridine

Table 1: Comparison of Palladium-Catalyzed Cross-Coupling Reactions.

Part 2: Intramolecular Cyclization to Form Fused Heterocycles

Once a suitable side chain has been installed at the C3-position, a variety of cyclization strategies can be employed to construct the final fused heterocyclic system.

2.1 Intramolecular Nucleophilic Aromatic Substitution (SNAr)

This strategy leverages the reactivity of the C2-fluoro group. A nucleophile tethered to the C3-position can displace the fluoride ion in an intramolecular fashion to form a new five- or six-membered ring. The pyridine nitrogen atom activates the C2 position towards nucleophilic attack.

Causality Behind Experimental Choices:

• Nucleophile: The nucleophile (e.g., -OH, -NHR, -SH) is typically introduced via a cross-coupling reaction.

• Base: A base may be required to deprotonate the nucleophile, increasing its reactivity. For example, potassium carbonate or sodium hydride can be used to deprotonate a phenol or an amine.

• Solvent: Polar aprotic solvents like DMF or DMSO are often used to promote SNAr reactions.

Figure 3: General workflow for intramolecular SNAr cyclization.

2.2 Iodine-Mediated Electrophilic Cyclization

Following a Sonogashira coupling to install an alkyne with a tethered nucleophile (e.g., a propargyl alcohol), an electrophilic iodine source can trigger a cyclization.[6] The iodine atom adds to the alkyne, forming a vinyl iodide and activating the system for attack by the tethered nucleophile.

Causality Behind Experimental Choices:

• Iodine Source: Molecular iodine (I₂) is the most common reagent.

• Base: A mild base like sodium bicarbonate (NaHCO₃) is often added to neutralize the HI produced.

• Mechanism: The reaction typically proceeds via a 5-endo-dig or 6-exo-dig cyclization pathway, depending on the length of the tether.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Substituted Furo[2,3-b]pyridines via Sonogashira Coupling and SNAr Cyclization

This two-step protocol demonstrates the synthesis of a fused furopyridine system, a common scaffold in pharmaceutically active molecules.

Step A: Sonogashira Coupling with a Propargyl Alcohol

• Materials:

  • 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq)

  • Propargyl alcohol derivative (e.g., 2-methyl-3-butyn-2-ol) (1.2 eq)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

  • Triethylamine (TEA) (3.0 eq)

  • Anhydrous, degassed THF

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-fluoro-3-iodo-6-methoxypyridine, Pd(PPh₃)₄, and CuI.

  • Add anhydrous, degassed THF, followed by triethylamine.

  • Add the propargyl alcohol derivative dropwise via syringe.

  • Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC or LC-MS.

  • Upon completion, dilute the reaction with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with saturated aqueous NH₄Cl solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the 3-alkynyl-2-fluoro-6-methoxypyridine intermediate.

Step B: Intramolecular SNAr Cyclization

• Materials:

  • 3-Alkynyl-2-fluoro-6-methoxypyridine intermediate (from Step A) (1.0 eq)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.5 eq)

  • Anhydrous DMF

• Procedure:

  • To a flame-dried flask under an inert atmosphere, add the 3-alkynyl-2-fluoro-6-methoxypyridine intermediate.

  • Dissolve the intermediate in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add the sodium hydride portion-wise. (Caution: H₂ gas evolution) .

  • Allow the reaction to warm to room temperature and then heat to 60-80 °C for 2-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction at 0 °C by the slow addition of water.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to yield the final furo[2,3-b]pyridine product.

Starting Material	Heterocyclic Product	Key Reactions	Typical Yield
2-Fluoro-3-iodo-6-methoxypyridine + Propargyl alcohol	Furo[2,3-b]pyridine	Sonogashira, Intramolecular SNAr	60-85% (2 steps)
2-Fluoro-3-iodo-6-methoxypyridine + Aryl boronic acid	3-Aryl-2-fluoro-6-methoxypyridine	Suzuki-Miyaura	75-95%
2-Fluoro-3-iodo-6-methoxypyridine + Aniline derivative	Pyrrolo[2,3-b]pyridine	Buchwald-Hartwig, Intramolecular SNAr	50-70% (2 steps)

Table 2: Examples of Heterocycles Synthesized and Typical Yields.

Conclusion

2-Fluoro-3-iodo-6-methoxypyridine stands out as a preeminent building block for constructing diverse and complex heterocyclic frameworks. Its differentiated reactivity at the C2-fluoro and C3-iodo positions allows for a sequential and highly controlled synthetic strategy. By mastering palladium-catalyzed cross-coupling reactions to install a desired side chain, followed by an efficient intramolecular cyclization, researchers can access a wide array of novel molecular architectures. The protocols and strategies outlined in this application note provide a robust foundation for the application of this versatile starting material in drug discovery and materials science programs.

References

• Li, W., et al. (2010). 2-Iodo-3-methoxy-6-methylpyridine. Acta Crystallographica Section E: Structure Reports Online, 66(1), o3269. Retrieved from [Link]

• Amii, H., & Uneyama, K. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Chemical Reviews, 109(5), 2119-2183. Retrieved from [Link]

• Reddy, T. J., et al. (2025). Synthetic strategies to pyrido fused heterocycles. Journal of Chemical Sciences, 137(41). Retrieved from [Link]

• Mlostoń, G., & Heimgartner, H. (2017). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules, 22(12), 2029. Retrieved from [Link]

• Yusuf, M., & Jain, P. (2014). Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems. Molecules, 19(9), 13913-13947. Retrieved from [Link]

• Kitamura, T., et al. (2021). Iodine-Mediated Fluorination of Alkenes with an HF Reagent: Regioselective Synthesis of 2-Fluoroalkyl Iodides. The Journal of Organic Chemistry, 86(24), 18300-18303. Retrieved from [Link]

• Mongin, F., & Quéguiner, G. (2022). Aromatic Iodides: Synthesis and Conversion to Heterocycles. Molecules, 27(22), 7957. Retrieved from [Link]

• Powers, D. C., & Ritter, T. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Organic Process Research & Development, 15(4), 743-750. Retrieved from [Link]

• Jacobsen, E. N., & Doyle, A. G. (2016). Enantioselective, Catalytic Fluorolactonization Reactions with a Nucleophilic Fluoride Source. Journal of the American Chemical Society, 138(49), 16135-16138. Retrieved from [Link]

• Groves, J. T., & Lee, S. (2013). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. The Journal of Organic Chemistry, 78(15), 7435-7443. Retrieved from [Link]

• Nenajdenko, V. (Ed.). (2014). Fluorine in Heterocyclic Chemistry Volume 2. Springer. Retrieved from [Link]

• Iwasaki, T., et al. (2017). Co-Catalyzed Cross-Coupling Reaction of Alkyl Fluorides with Alkyl Grignard Reagents. Organic Letters, 19(14), 3691-3694. Retrieved from [Link]

• Petrov, V. A. (Ed.). (2009). Fluorinated Heterocyclic Compounds. John Wiley & Sons. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodo-6-methoxypyridine. Retrieved from [Link]

• Perrone, S., et al. (2017). Current and emerging applications of fluorine in medicinal chemistry. Future Medicinal Chemistry, 9(2), 127-147. Retrieved from [Link]

• Carbó, J. J., et al. (2017). Discovery of novel 2,3,5-trisubstituted pyridine derivatives as potent and selective IL-1β inhibitors. European Journal of Medicinal Chemistry, 127, 1016-1029. Retrieved from [Link]

• Kiyokawa, K., & Minakata, S. (2018). Synthesis of spirocyclic scaffolds using hypervalent iodine reagents. Beilstein Journal of Organic Chemistry, 14, 1789-1813. Retrieved from [Link]

• Tamburini, M., & Vurro, D. (2025). Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. ACS Organic & Inorganic Au. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. iris.unina.it [iris.unina.it]
• 5. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Deiodination in Pyridine Cross-Coupling

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals troubleshooting deiodination (protodehalogenation) side reactions during the palladium-catalyzed cross-coupling of iodopyridines.

Iodopyridines are highly reactive electrophiles, making them excellent substrates for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. However, their unique electronic properties often lead to a competing reduction pathway, yielding a des-iodo pyridine byproduct. This guide dissects the mechanistic causality behind this failure mode and provides field-validated, self-validating protocols to ensure synthetic success.

Part 1: Mechanistic Insights (FAQs)

Q1: Why are iodopyridines particularly susceptible to deiodination? A: The propensity for dehalogenation follows the halide reactivity trend: I > Br > Cl, making aryl iodides the most vulnerable[1]. The electron-deficient nature of the pyridine ring accelerates the initial oxidative addition of the Pd(0) catalyst into the C–I bond. However, this same electron deficiency stabilizes the resulting Ar–Pd(II)–I intermediate, often rendering the subsequent transmetalation step sluggish. When transmetalation is rate-limiting, the long-lived palladium intermediate is highly susceptible to interacting with hydride sources in the reaction matrix, forming a palladium-hydride (Pd–H) species that rapidly undergoes reductive elimination to yield the deiodinated byproduct[1].

Q2: Where do the hydrides causing this reduction originate? A: Hydrides typically originate from three common components in your reaction mixture:

• Solvents: Primary and secondary alcohols (e.g., ethanol, isopropanol) are classic hydride donors via β -hydride elimination[1].

• Bases: Aliphatic amines possessing β -hydrogens (e.g., triethylamine) can coordinate to the palladium center and donate a hydride[2].

• Trace Moisture: Excessive water can react with the base or catalyst to generate protons, which subsequently form Pd–H species[1].

Mechanistic Logic: Cross-Coupling vs. Deiodination Pathway

Figure 1: Divergent catalytic pathways showing how slow transmetalation allows hydride sources to hijack the Ar-Pd(II)-I intermediate.

Part 2: Troubleshooting Guide & Parameter Optimization

Q3: How does the choice of phosphine ligand suppress deiodination? A: Ligand architecture is the most critical variable. Standard ligands like PPh 3​ often fail because they form stable, bis-ligated Pd(II) complexes that undergo transmetalation slowly. To prevent deiodination, you must use bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald-type ligands such as XPhos, SPhos, or RuPhos)[1]. The steric bulk of these ligands forces the formation of a highly active, monoligated L1​Pd(0) species, which drastically accelerates both the transmetalation and reductive elimination steps, effectively outcompeting the dehalogenation pathway[3].

Q4: What are the optimal base and solvent combinations? A: To eliminate hydride sources, switch from alkoxide bases or organic amines to milder, inorganic bases such as potassium carbonate (K 2​ CO 3​ ) or potassium phosphate (K 3​ PO 4​ )[1]. For solvents, strictly avoid alcohols. Instead, utilize anhydrous, aprotic solvents like 1,4-dioxane, toluene, or THF[1].

Parameter Optimization Summary

Parameter	High Risk of Deiodination	Optimal Choice	Mechanistic Rationale
Solvent	Ethanol, Isopropanol, wet DMF	1,4-Dioxane, Toluene (Anhydrous)	Protic solvents act as hydride donors via β -hydride elimination. Aprotic solvents eliminate this pathway[1].
Base	Triethylamine (Et 3​ N), NaOtBu	K 3​ PO 4​ , K 2​ CO 3​ , Cs 2​ CO 3​	Amines with β -hydrogens donate hydrides[2]. Mild inorganic bases prevent this while still activating the coupling partner[1].
Ligand	PPh 3​ , dppf	XPhos, SPhos, tBuXPhos	Bulky, electron-rich ligands accelerate transmetalation, outcompeting Pd–H formation[1][3].
Catalyst	Pd(PPh 3​ ) 4​	Pd 2​ (dba) 3​ / XPhos or PEPPSI precatalysts	Precatalysts that readily form the active monoligated Pd(0) species prevent off-cycle decomposition[1][3].

Part 3: Validated Experimental Protocol

The following is a self-validating Suzuki-Miyaura coupling protocol specifically optimized to suppress deiodination in sensitive iodopyridine substrates.

Step-by-Step Methodology

• Reagent Preparation (Inert Atmosphere): To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the iodopyridine (1.0 equiv), the boronic acid/ester (1.2–1.5 equiv), and anhydrous K 3​ PO 4​ (2.0 equiv). Causality: Anhydrous K 3​ PO 4​ is a mild inorganic base that activates the boronic acid without providing a source of hydrides[1].

• Catalyst Loading: Add Pd 2​ (dba) 3​ (2 mol%) and XPhos (8 mol%). It is highly recommended to perform this step inside a nitrogen-filled glovebox or under a strict stream of argon. Causality: The 1:4 Pd-to-ligand ratio ensures complete formation of the active L1​Pd(0) complex, preventing the formation of inactive Pd(I) dimers[3].

• Solvent Addition & Degassing (Critical Step): Inject anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Degas the reaction mixture via three consecutive freeze-pump-thaw cycles. Causality: Dissolved oxygen can oxidize the electron-rich XPhos ligand, stalling the catalytic cycle and leaving the Ar-Pd-I intermediate vulnerable to protonolysis.

• Reaction Execution: Seal the Schlenk tube and heat the mixture to 80 °C with vigorous stirring for 12–16 hours. Self-Validation: Monitor the reaction progress by LC-MS. The absence of the [M-I+H] peak confirms the successful suppression of the deiodination pathway.

• Workup & Purification: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and quench with water. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure[2]. Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow Diagram

Figure 2: Linear workflow for the optimized, deiodination-free cross-coupling protocol.

References

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications Chemical Reviews - ACS Publications URL:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Fluoro-3-iodo-6-methoxypyridine

Welcome to the technical support center for 2-Fluoro-3-iodo-6-methoxypyridine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions to navigate the specific challenges encountered during the purification of this compound.

Introduction to the Challenges

2-Fluoro-3-iodo-6-methoxypyridine is a highly functionalized pyridine derivative, making it a valuable intermediate in the synthesis of complex molecules for pharmaceutical and agrochemical applications[1]. However, the very features that make it synthetically useful—the electron-withdrawing fluorine, the reactive iodine, and the methoxy group on the pyridine ring—also present a unique set of purification challenges. Common issues include the removal of structurally similar impurities, potential degradation under certain conditions, and achieving high purity required for downstream applications. This guide provides practical, experience-based solutions to these problems.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 2-Fluoro-3-iodo-6-methoxypyridine?

A1: The impurity profile largely depends on the synthetic route. For a typical electrophilic iodination of 2-fluoro-6-methoxypyridine, you can anticipate the following:

• Unreacted Starting Material: 2-fluoro-6-methoxypyridine.

• Regioisomers: Depending on the directing effects of the substituents, you might find small amounts of other iodinated isomers.

• Di-iodinated Species: Over-iodination can lead to the formation of di-iodinated pyridines.

• Hydrolysis/Demethylation Products: The methoxy group can be susceptible to hydrolysis under acidic conditions, leading to the corresponding pyridinol.

• Degradation Products: Halogenated pyridines can be sensitive to light and strong bases, potentially leading to decomposition products[2].

Q2: My purified 2-Fluoro-3-iodo-6-methoxypyridine appears to be degrading upon storage. What are the recommended storage conditions?

A2: Due to the presence of the iodo group, this compound can be sensitive to light and temperature. For optimal stability, it should be stored in a cool, dark place, preferably at 2-8°C under an inert atmosphere (e.g., argon or nitrogen). Storing it in an amber vial can provide additional protection from light.

Q3: Can I use reverse-phase chromatography for the purification of this compound?

A3: Yes, reverse-phase chromatography can be a viable option, especially for removing non-polar impurities or for final polishing to high purity. A typical mobile phase would be a gradient of acetonitrile or methanol in water, often with a small amount of a modifier like formic acid or trifluoroacetic acid to improve peak shape. However, for bulk purification, normal-phase chromatography is often more cost-effective.

Q4: Is 2-Fluoro-3-iodo-6-methoxypyridine visible under UV light for TLC and column chromatography monitoring?

A4: Yes, the pyridine ring is a chromophore, and the compound should be readily visible under UV light, typically at 254 nm. This allows for easy monitoring of the separation on TLC plates and during column chromatography.

Troubleshooting Guides

Guide 1: Difficulty in Separating the Product from a Closely Eluting Impurity via Column Chromatography

This is a common challenge when an impurity has a polarity very similar to the desired product, such as a regioisomer or a related halogenated pyridine.

Caption: Decision workflow for resolving co-eluting impurities.

• Analyze the Impurity: If possible, obtain an LC-MS or NMR spectrum of a fraction containing both your product and the impurity. Knowing the mass of the impurity can help in its identification (e.g., is it an isomer, or has it lost a functional group?).

• Fine-tune the Mobile Phase:

  • Principle: The goal is to maximize the difference in affinity of the product and the impurity for the stationary phase[3].

  • Action: If you are using a standard hexane/ethyl acetate system, try preparing a series of TLC plates with very small increments in the less polar solvent (hexane). A shallower gradient during column chromatography can also improve resolution[4]. For instance, instead of a step gradient from 10% to 20% ethyl acetate, try a linear gradient or smaller steps.

• Change the Solvent System:

  • Principle: Different solvents can have different interactions with the compounds, altering their relative elution order.

  • Action: Switch to a different solvent system. Good alternatives to hexane/ethyl acetate include dichloromethane/methanol or toluene/ethyl acetate. These systems offer different selectivities and may resolve the components.

• Consider an Alternative Stationary Phase:

  • Principle: If changing the mobile phase is not effective, the interaction with the stationary phase is the next variable to modify.

  • Action: Silica gel is slightly acidic. If your impurity is basic, it might be interacting strongly. Consider using neutral or basic alumina. Alternatively, for more challenging separations, functionalized silica gels (like diol or cyano-bonded phases) can offer unique selectivities.

• Attempt Recrystallization:

  • Principle: If the product is a solid and the impurity is present in a smaller amount, recrystallization can be a highly effective purification method[5].

  • Action: Screen for a suitable solvent or solvent pair. The ideal solvent will dissolve the compound well when hot but poorly when cold[6][7]. A solvent pair, such as ethanol/water or dichloromethane/hexane, can also be effective[5].

Guide 2: Product Degradation During Purification

If you observe the appearance of new spots on your TLC plate during workup or purification, your product may be degrading.

Potential Cause	Explanation	Recommended Solution
Acidic Conditions	The pyridine nitrogen can be protonated, and the methoxy group may be susceptible to hydrolysis in the presence of strong acids[8]. Silica gel itself is slightly acidic.	If using silica gel chromatography, consider adding a small amount of a neutralizer like triethylamine (0.1-1%) to your eluent. Alternatively, use a more neutral stationary phase like alumina.
Basic Conditions	Strong bases can lead to decomposition of halogenated pyridines[2].	Avoid using strong bases like sodium hydroxide during aqueous workup. Use milder bases like sodium bicarbonate if necessary.
Light Exposure	The carbon-iodine bond can be labile and may cleave upon exposure to UV light.	Protect your reaction and purification setup from direct light. Wrap your chromatography column and collection flasks in aluminum foil.
Elevated Temperatures	Prolonged heating can cause decomposition.	When removing solvent on a rotary evaporator, use a moderate temperature water bath (e.g., 30-40°C). Avoid leaving the dry product on the evaporator for extended periods.

Guide 3: Low Recovery from Recrystallization

Low recovery is a common issue in recrystallization, often due to using too much solvent or cooling the solution too quickly.

• Solvent Selection:

  • Test the solubility of your crude product in a range of solvents at room temperature and at their boiling points.

  • Good single solvents: Isopropanol, ethanol, ethyl acetate.

  • Good solvent pairs: Dichloromethane/hexane, ethyl acetate/heptane.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add the chosen solvent portion-wise while heating and stirring until the solid just dissolves. Using the minimum amount of hot solvent is crucial[9].

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature without disturbance. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, you can place the flask in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities[6].

  • Dry the crystals under vacuum.

Caption: Troubleshooting guide for low recrystallization recovery.

References

• PubChem. (n.d.). 2-fluoro-3-iodo-6-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Kaiser, J. P., & Bollag, J. M. (1991). Degradation of Pyridines in the Environment. ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the purification of an organic compound. Retrieved from [Link]

• SciSpace. (n.d.). Column Chromatography. Retrieved from [Link]

• Ronen, Z., & Bollag, J. M. (1992). Biodegradation of Alkylpyridines by Bacteria Isolated From a Polluted Subsurface. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 2-fluoro-6-iodo-3-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Chem355 Labbook-2020. (2020). Recrystallization. Retrieved from [Link]

• Fetzner, S. (2010). Microbial Degradation of Pyridine and Pyridine Derivatives. Semantic Scholar. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodo-6-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Tahir, M. N., et al. (2009). 2-Iodo-3-methoxy-6-methylpyridine. Acta Crystallographica Section E: Structure Reports Online, 65(11), o3029. Retrieved from [Link]

• Knochel, P., et al. (n.d.). Preparation and Reactions of Heteroarylmethylzinc Reagents. Amazon AWS. Retrieved from [Link]

• MDPI. (2023). Enhancing Biodegradation of Pyridine with Trehalose Lipid in Rhodococcus pyridinivorans sp. Strain HR-1-Inoculated Microbial Fuel Cell. MDPI. Retrieved from [Link]

• University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

• University of Victoria. (n.d.). Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Initial steps of pyridine biodegradation. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• University of Victoria. (n.d.). Recrystallization. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for Synthesis and properties of spiro-type heterasumanenes. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• Scribd. (n.d.). Experiment 2: Recrystallization: The Purification of Crystalline Organic Compounds. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.2: Other Aromatic Substitutions. Retrieved from [Link]

• ACS Publications. (2020). Catalytic Hydrogenolysis of Aryl C−F Bonds Using a Bimetallic Rhodium−Indium Complex. Retrieved from [Link]

• YouTube. (2025). Preparation of Aryl Iodides, Part 1: Electrophilic Iodination. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of 2-[18F]fluoro-6-methyl-3-(4-methylbenzyloxy)pyridine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iodination. Retrieved from [Link]

• Chemsrc. (2025). 2-Fluoro-4-iodo-6-methoxypyridine. Retrieved from [Link]

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Technical Support Center: Navigating Steric Hindrance in 2,3,6-Substituted Pyridine Reactions

Welcome to the technical support center for chemists navigating the challenges of 2,3,6-substituted pyridine reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet formidable obstacle of steric hindrance in their synthetic endeavors. Here, we provide in-depth troubleshooting guides and frequently asked questions to empower you with the knowledge and techniques to overcome these synthetic hurdles.

Introduction: The Challenge of the Crowded Pyridine Ring

The 2,3,6-trisubstituted pyridine motif is a prevalent scaffold in pharmaceuticals and functional materials. However, the steric bulk imposed by substituents at the 2- and 6-positions flanking the nitrogen atom, as well as the adjacent 3-position, can significantly impede reactivity. This steric congestion can hinder the approach of reagents, prevent effective catalyst coordination, and lead to low yields, poor regioselectivity, or complete reaction failure. This guide offers practical solutions and explains the underlying principles to help you achieve your desired transformations.

Troubleshooting Guide & FAQs

Section 1: Metalation and Functionalization

Question 1: My deprotonation/metalation of a 2,6-disubstituted pyridine with n-butyllithium (n-BuLi) is failing or giving low yields. What is happening and what are my alternatives?

Answer: Standard alkyllithium reagents like n-BuLi are often poor choices for the deprotonation of sterically hindered pyridines. The primary issue is competitive nucleophilic addition to the electrophilic pyridine ring, a common side reaction with π-deficient heterocycles.[1] The steric hindrance around the nitrogen also makes the target C-H bonds less accessible.

Troubleshooting Steps & Alternatives:

• Utilize a Non-Nucleophilic, Sterically Hindered Base: Lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) are excellent alternatives. Their bulky nature minimizes nucleophilic addition and enhances their selectivity for proton abstraction.[2]

• Employ Mixed-Metal Bases:

  • Li-Aminoalkoxide Mixed Aggregates: Reagents like nBuLi-LiDMAE (LiDMAE = Me2N(CH2)2OLi) can act as "superbases" that favor α-metalation over nucleophilic addition.[1]

  • TMP-Metal Reagents: The use of TMP-based reagents with metals like Mg or Zn (e.g., TMPMgCl·LiCl) offers a milder and more functional-group-tolerant approach to deprotonation, often with high regioselectivity.[2] Novel TMP-based titanate and iron-titanate mixed bases have also shown exceptional regioselectivity in metalating various pyridines at room temperature.[3]

• Consider Solvent and Temperature Effects: The choice of solvent can influence the aggregation state and reactivity of organolithium reagents. Coordinating solvents like THF can favor certain reaction pathways.[4] Performing the reaction at very low temperatures (-78 °C or lower) can sometimes suppress side reactions.

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Caption: Troubleshooting failed metalation of hindered pyridines.

Question 2: I am struggling with a Grignard reaction on a 2,3,6-substituted pyridine. The reaction is sluggish and gives a complex mixture of products. How can I improve this?

Answer: Direct addition of Grignard reagents to a hindered pyridine ring can be challenging. However, activating the pyridine ring as an N-oxide can dramatically improve reactivity and regioselectivity.

Recommended Strategy: Pyridine N-Oxide Activation

The pyridine N-oxide strategy involves two key steps:

• N-Oxidation: The pyridine nitrogen is oxidized (e.g., with m-CPBA or H₂O₂) to form the corresponding N-oxide. This modification alters the electronic properties of the ring, making it more susceptible to nucleophilic attack.

• Reaction with Grignard Reagent: The Grignard reagent readily adds to the C2 position of the pyridine N-oxide.[5][6] Subsequent treatment can lead to either the 2-substituted pyridine or a dihydropyridine intermediate, depending on the workup conditions.[7][8]

Step	Reagents & Conditions	Outcome	Reference
1. N-Oxidation	m-CPBA, CH₂Cl₂, rt	Pyridine N-oxide	General procedure
2a. Grignard Addition & Aromatization	i) RMgX, THF, rtii) Ac₂O, 120 °C	2-Substituted Pyridine	[6]
2b. Grignard Addition & Reduction	i) RMgX, THF, -78 °Cii) NaBH₄, MeOH	Substituted Piperidine	[8]

dot

Caption: Workflow for Grignard reactions via N-oxide activation.

Section 2: Cross-Coupling Reactions

Question 3: My Suzuki-Miyaura coupling of a 2-bromo-3,6-disubstituted pyridine with a boronic acid is giving very low yields. What are the key challenges and how can I overcome them?

Answer: The "2-pyridyl problem" is a well-documented challenge in Suzuki-Miyaura cross-coupling.[9] Several factors contribute to the low reactivity of 2-halopyridines, especially sterically hindered ones:

• Catalyst Inhibition: The pyridine nitrogen can coordinate to the palladium center, leading to catalyst deactivation.

• Instability of Intermediates: 2-Pyridyl palladium intermediates can be unstable.

• Steric Hindrance: Substituents at the 6-position can block the coordination of the pyridyl nitrogen to the palladium center, which can sometimes be beneficial, but the overall steric bulk can still impede the reaction.[9]

Troubleshooting and Optimization Strategies:

• Ligand Selection is Critical:

  • Bulky, Electron-Rich Phosphine Ligands: Ligands like Buchwald's biarylphosphines (e.g., SPhos, XPhos) or sterically hindered phosphines like PtBu₃ are often effective.[10]

  • N-Heterocyclic Carbene (NHC) Ligands: These have also shown promise in mitigating catalyst inhibition.

• Alternative Boron Reagents:

  • Pyridylboronic Esters: These are often more stable and can give better results than the corresponding boronic acids.[11]

  • Potassium Pyridyltrifluoroborates (Molander salts): These are air- and moisture-stable crystalline solids that are excellent coupling partners.

• Alternative Coupling Partners (Sulfinates): Pyridine sulfinates have emerged as highly effective replacements for boronic acids in palladium-catalyzed cross-coupling reactions, demonstrating a broad scope and high efficiency, even for challenging 2-substituted pyridines.[12][13]

Experimental Protocol: Suzuki-Miyaura Coupling of a Hindered 2-Bromopyridine

• To a dry Schlenk tube under an inert atmosphere (e.g., argon), add the 2-bromo-3,6-disubstituted pyridine (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), a palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%), a suitable ligand (e.g., SPhos, 4-10 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equiv).

• Add a degassed solvent mixture (e.g., toluene/water or dioxane/water).

• Heat the reaction mixture with vigorous stirring at 80-110 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Question 4: I need to perform a Buchwald-Hartwig amination on a 2-chloro-3,6-disubstituted pyridine. What special considerations are needed for such a hindered substrate?

Answer: The Buchwald-Hartwig amination of sterically hindered 2-halopyridines requires careful selection of the catalyst system to overcome both steric hindrance and potential catalyst inhibition by the pyridine nitrogen.

Key Considerations:

• Choice of Halide: Aryl bromides are generally more reactive than chlorides. If you are starting with a chloride, expect to use a more active catalyst system and potentially higher temperatures.

• Catalyst System:

  • Palladium Precatalyst: Pd₂(dba)₃ or Pd(OAc)₂ are common choices.

  • Ligand: For hindered substrates, bulky, electron-rich biarylphosphine ligands are essential. Examples include Josiphos-type ligands or Buchwald's G3 and G4 palladacycles which are highly active.

  • Base: A strong, non-nucleophilic base is required. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) or lithium tert-butoxide (LiOt-Bu) are often more effective than sodium tert-butoxide (NaOt-Bu) for very hindered systems.

• Reaction with Volatile Amines: If your amine is volatile (e.g., methylamine, dimethylamine), the reaction should be performed in a sealed tube to maintain a sufficient concentration of the amine in the reaction mixture.[14]

Parameter	Recommendation for Hindered Substrates	Rationale
Ligand	Bulky biarylphosphines (e.g., Josiphos, Buchwald ligands)	Promotes reductive elimination from the sterically crowded intermediate.
Base	LiHMDS, LiOt-Bu	Stronger bases can facilitate the deprotonation of the amine and the subsequent catalytic cycle.
Solvent	Anhydrous, non-polar aprotic solvents (e.g., toluene, dioxane)	Ensures stability of the catalyst and reagents.
Temperature	80-120 °C	Often required to overcome the high activation energy due to steric hindrance.

Section 3: C-H Activation

Question 5: I want to directly functionalize a C-H bond on a 2,3,6-substituted pyridine, but regioselectivity is a major concern. What strategies can I use to control the site of functionalization?

Answer: Direct C-H activation is a powerful tool for late-stage functionalization, but controlling regioselectivity on a polysubstituted pyridine can be difficult. The inherent electronic properties of the pyridine ring and the steric environment created by the existing substituents will influence the outcome.

Strategies for Regiocontrolled C-H Activation:

• Directed Metalation: As discussed in Section 1, using sterically demanding bases can direct metalation to the least hindered C-H bond, which can then be trapped with an electrophile.[2]

• Transition-Metal Catalysis with Directing Groups: While the pyridine nitrogen itself can act as a directing group, this often favors functionalization at the C2 or C6 positions.[15] If these positions are blocked, other C-H bonds may become accessible. For more precise control, a directing group can be installed on one of the substituents.

• Catalyst and Ligand Control: The choice of metal catalyst and ligand can influence regioselectivity. For example, some rhodium and iridium complexes with pincer ligands have shown unique reactivity and selectivity in pyridine C-H activation.[16][17][18][19]

• Steric Control by the Substrate: In a highly substituted pyridine, the steric bulk of the existing groups can sterically block certain C-H bonds, leaving only the most accessible one available for reaction.

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Caption: Strategies for regiocontrolled C-H activation.

References

• Florez, J., et al. (2010). Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society. Available at: [Link]

• Zhang, P., et al. (2019). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Angewandte Chemie International Edition. Available at: [Link]

• Catak, S., et al. (2015). Regioselective Pd-Catalyzed Synthesis of 2,3,6-Trisubstituted Pyridines from Isoxazolinones. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2026). Reactivity and Steric Parameters from 2D to 3D Bulky Pyridines : Increasing Steric Demand at Nitrogen with Chiral Azatriptycenes. Available at: [Link]

• ResearchGate. (n.d.). Reaction of Pyridine N-Oxides with Grignard Reagents: A Stereodefined Synthesis of Substituted Dienal Oximes. Available at: [Link]

• ResearchGate. (2021). Sterically hindered (pyridyl)benzamidine palladium(II) complexes: Syntheses, structural studies, and applications as catalysts in the methoxycarbonylation of olefins. Available at: [Link]

• Bull, J. A., et al. (2016). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Chemistry – A European Journal. Available at: [Link]

• Kim, H., et al. (2025). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. Journal of the American Chemical Society. Available at: [Link]

• Beilstein Journals. (2023). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Available at: [Link]

• Ozerov, O. V., et al. (2015). C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. Journal of the American Chemical Society. Available at: [Link]

• Research Square. (2025). Regiodivergent Metalation of Pyridines Using Mixed TMP-Titanate and TMP-Fe-Titanate Bases. Available at: [Link]

• Barluenga, J., et al. (2010). Pd-Catalyzed Reaction of Sterically Hindered Hydrazones with Aryl Halides: Synthesis of Tetra-Substituted Olefins Related to iso-Combretastatin A4. Organic Letters. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2,3,6-trisubstituted pyridines. Available at: [Link]

• Olsson, R., & Almqvist, F. (2010). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Organic & Biomolecular Chemistry. Available at: [Link]

• Fu, Y., et al. (2021). Chiral 4-Aryl-pyridine-N-oxide Nucleophilic Catalysts: Design, Synthesis, and Application in Acylative Dynamic Kinetic Resolution. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Willis, M. C., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Available at: [Link]

• ResearchGate. (2021). Cu(II)‐Catalyzed Synthesis of 2,3,6‐Trisubstituted Pyridines from Saturated Ketone and Alkynones/1,3‐Dicarbonyl Compounds. Available at: [Link]

• Knochel, P., et al. (2009). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B. Available at: [Link]

• Guillaumet, G., et al. (2019). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus Chimie. Available at: [Link]

• Ozerov, O. V., et al. (2016). Cooperative C–H activation of pyridine by PBP complexes of Rh and Ir can lead to bridging 2-pyridyls with different connectivity to the B–M unit. Chemical Science. Available at: [Link]

• PubMed. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Available at: [Link]

• Willis, M. C., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Available at: [Link]

• ChemRxiv. (2024). C-H Activation of Pyridines by (PBP)Ir Complexes: Elucidation of Boryl-Directed C-H Oxidative Addition to Ir, and Discovery of Transition Metal-Assisted Reductive Elimination from Boron. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Sustainable Synthesis of 2,4,6-Trisubstituted Pyridines Using Surface-Modified PET@UiO-66 Vials. Available at: [Link]

• Rovis, T., et al. (2022). Cationic palladium(II)-catalyzed synthesis of substituted pyridines from α,β-unsaturated oxime ethers. Organic & Biomolecular Chemistry. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. Available at: [Link]

• Royal Society of Chemistry. (1984). Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. Dalton Transactions. Available at: [Link]

• Buchwald, S. L., & Wagaw, S. (2007). A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry. Available at: [Link]

• IntechOpen. (2022). Pyridine Nucleus as a Directing Group for Metal-Based C–H Bond Activation. Available at: [Link]

• Sainsbury, M., et al. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2025). Arylated Pyridines: Suzuki Reactions of O-Substituted 2,6-Dihalogenated-3-hydroxypyridines. Available at: [Link]

• ResearchGate. (2019). Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Available at: [Link]

• Royal Society of Chemistry. (2014). Microwave-enhanced synthesis of 2,3,6-trisubstituted pyridazines: application to four-step synthesis of gabazine (SR-95531). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. Available at: [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Available at: [Link]

• Organ, M. G., et al. (2008). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters. Available at: [Link]

• Gilman, H., & Spatz, S. M. (1940). Organolithium Compounds of Pyridine and Quinoline. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Wikipedia. (n.d.). Organolithium reagent. Available at: [Link]

• Chemistry Steps. (n.d.). The Mechanism of Grignard and Organolithium Reactions with Nitriles. Available at: [Link]

• Organic Chemistry Portal. (n.d.). A Simple, Modular Synthesis of Substituted Pyridines. Available at: [Link]

• Organic Chemistry Data. (n.d.). A. Organolithium Reagents. Available at: [Link]

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Technical Support Center: Troubleshooting SNAr Reactivity in 2-Fluoro-3-iodo-6-methoxypyridine

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you are likely familiar with the utility of fluoropyridines in nucleophilic aromatic substitution (SNAr). However, highly functionalized scaffolds like 2-Fluoro-3-iodo-6-methoxypyridine often exhibit deceptively low reactivity.

This guide provides mechanistic insights, quantitative optimization strategies, and validated protocols to overcome the activation barriers specific to this molecule.

Part 1: Mechanistic Root Causes (FAQs)

Q1: Why is the C2-fluorine unreactive despite being an excellent leaving group for SNAr? The failure stems from a combination of severe electronic deactivation and steric shielding. In a standard SNAr reaction, the electronegative pyridine nitrogen acts as an electron sink to stabilize the anionic Meisenheimer intermediate[1]. However, the methoxy group at C6 exerts a strong electron-donating resonance effect (+M effect). This pushes electron density directly into the ring, heavily enriching the N1 nitrogen and drastically raising the activation energy required for nucleophilic attack.

Q2: Is the C3-iodine substituent interfering with the reaction? Yes, primarily through steric hindrance. Iodine is a massive atom (van der Waals radius ~1.98 Å) situated directly adjacent to the C2-fluorine. This bulk physically blocks the Bürgi-Dunitz-like trajectory required for the incoming nucleophile. Furthermore, the C-I bond is highly polarizable; if you attempt to force the reaction using strong organometallic bases (e.g., n-BuLi), you risk initiating destructive halogen-metal exchange or benzyne-like side reactions instead of the desired substitution[2].

Electronic and steric causality of SNAr failure at the C2-fluoro position.

Part 2: Optimization Strategies (FAQs)

Q3: What are the best solvent and temperature combinations to force this reaction? To overcome the high activation barrier, you must abandon standard ethereal solvents (THF, Et2O) and transition to highly polar aprotic solvents like DMSO or NMP. These solvents leave the nucleophilic anion unsolvated and highly reactive. Temperatures must typically exceed 100 °C, making microwave irradiation highly effective for minimizing thermal degradation profiles.

Q4: How can I enhance the nucleophile's reactivity without destroying the C3-I bond? Neutral amines and alcohols will fail. You must pre-form the nucleophilic anion using strong, non-nucleophilic bases such as NaH or KHMDS. Avoid lithium-based reagents to prevent competitive insertion into the C3-I bond.

Q5: What if thermal anionic SNAr still yields no product? If classical stepwise SNAr fails, you must shift to advanced activation modes. Recent breakthroughs have demonstrated that organic superbases (like t-Bu-P4) can catalyze concerted SNAr reactions on electronically unactivated fluoroarenes, bypassing the Meisenheimer intermediate entirely[3]. Alternatively, organic photoredox catalysis can achieve nucleophilic defluorination via a cation-radical intermediate[4].

Decision tree for troubleshooting and optimizing unactivated SNAr reactions.

Part 3: Quantitative Data & Reaction Matrix

The following table summarizes the expected outcomes when altering reaction parameters for this specific deactivated scaffold:

Solvent	Base / Activator	Temp (°C)	Nucleophile Type	Expected Conversion	Primary Failure Mode
THF	K₂CO₃	65	Neutral Amine	< 5%	High activation barrier; no reaction.
DMF	Cs₂CO₃	100	Phenol / Thiol	40 - 60%	Slow kinetics; competitive thermal degradation.
DMSO	NaH	120	Alkoxide / Amine	70 - 85%	Hydrolysis (if wet); trace side-reactions at C3-I.
Toluene	t-Bu-P4 (Cat.)	80	Alkyl Cyanide / Amine	> 90%	None (Operates via concerted SNAr pathway).

Part 4: Experimental Protocols

Protocol A: High-Temperature Anionic SNAr (The "Brute Force" Method)

Use this protocol for robust primary/secondary amines and alcohols when standard conditions fail.

• Preparation : Flame-dry a Schlenk flask and purge with Argon.

• Deprotonation : Add the nucleophile (1.5 eq) and anhydrous DMSO (0.2 M). Cool to 0 °C. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.6 eq).

• Self-Validation Step : Observe the reaction mixture. You must see hydrogen gas evolution. Stir at room temperature for 30 minutes until bubbling ceases, confirming complete formation of the nucleophilic anion.

• Addition : Add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq) dropwise or in a single portion if solid.

• Heating : Seal the vessel and heat to 110–120 °C for 12–18 hours. (Alternatively, irradiate in a microwave reactor at 120 °C for 45 minutes).

• Workup : Cool to room temperature, quench carefully with saturated aqueous NH₄Cl, and extract with EtOAc. Wash the organic layer extensively with water (3x) to remove DMSO, dry over Na₂SO₄, and concentrate.

Protocol B: Superbase-Catalyzed Concerted SNAr (The "Finesse" Method)

Use this protocol for highly sensitive substrates or when Protocol A causes C3-I dehalogenation[3].

• Preparation : In a nitrogen-filled glovebox, add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq) and the nucleophile (e.g., an alkyl cyanide or amine, 1.2 eq) to an oven-dried vial.

• Solvent Addition : Add strictly anhydrous toluene (0.1 M). Self-Validation Step: The solvent must be titrated for water content (<10 ppm). Any moisture will immediately protonate and kill the superbase catalyst.

• Catalyst Addition : Add the organic superbase t-Bu-P4 (0.1 to 0.2 eq).

• Reaction : Seal the vial, remove it from the glovebox, and stir at 80 °C for 24 hours. The dual activation of the nucleophile and the aryl fluoride allows substitution without a stabilized Meisenheimer complex.

• Workup : Filter the crude mixture through a short pad of silica gel (eluting with EtOAc) to remove the superbase, then purify via flash chromatography.

References

• Journal of the American Chemical Society - Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase.[3] URL:[Link]

• PMC (National Institutes of Health) - Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis.[4] URL:[Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Fluoro-4-iodo-6-methoxypyridine | 1207840-36-5 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 2-Fluoro-3-iodo-6-methoxypyridine Synthesis

Welcome to the Application Science portal. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical challenges in the directed ortho-metalation (DoM) and subsequent iodination of 2-fluoro-6-methoxypyridine. Synthesizing 2-fluoro-3-iodo-6-methoxypyridine requires a precise balance of kinetic control, solvent polarity, and aggregate manipulation.

Below, you will find a mechanistic visualization of the workflow, answers to frequently asked troubleshooting questions, quantitative data on solvent effects, and a self-validating experimental protocol.

PART 1: Mechanistic Pathway Visualization

The following diagram illustrates how solvent selection dictates the regiochemical outcome of the lithiation step.

Mechanistic pathway of solvent-directed regioselective lithiation and iodination.

PART 2: Troubleshooting FAQs (Regioselectivity & Yield)

Q1: We are observing poor regioselectivity during lithiation. How does solvent selection resolve this? A1: The regioselectivity of 2-fluoro-6-methoxypyridine lithiation is a classic battle between kinetic acidity and Lewis acid-base coordination. Direct iodination via lithiation is notoriously prone to regioselectivity issues, often yielding mixtures of isomers [1][1]. The fluorine atom is highly electronegative, making the adjacent C-3 proton the most kinetically acidic via inductive effects. Conversely, the methoxy group at C-6 is a strong Directed Metalation Group (DMG) [2][2] that guides lithiation to the C-5 position via lithium coordination. The Causality: In non-polar solvents (e.g., hexanes or pure diethyl ether), the lithium cation of the base is poorly solvated. It actively seeks out the Lewis basic oxygen of the methoxy group, pulling the base toward the C-5 proton. By switching to a strongly coordinating solvent system—specifically Tetrahydrofuran (THF) with N,N,N',N'-Tetramethylethylenediamine (TMEDA) —the lithium cation becomes fully solvated externally. This nullifies the directing power of the methoxy group, allowing the reaction to be governed purely by the kinetic acidity of the C-3 proton, thus yielding the desired 3-lithio intermediate.

Q2: Our LDA-mediated lithiations in THF show highly variable rates, and sometimes the reaction stalls completely. What is the root cause? A2: This is a well-documented phenomenon in fluoropyridine chemistry related to the aggregation state of Lithium Diisopropylamide (LDA). In THF, LDA exists predominantly as an unreactive dimer. For lithiation to occur, it must deaggregate into a reactive monomer or mixed tetramer. The Causality: Mechanistic studies have demonstrated that this deaggregation is virulently autocatalytic and highly dependent on trace lithium salts [3][3]. If you are using commercially purchased, highly purified (LiCl-free) LDA, the deaggregation is extremely slow, leading to stalled reactions. The Fix: Always generate your LDA in situ by reacting n-butyllithium with diisopropylamine. The trace LiCl naturally present in commercial n-BuLi acts as a crucial catalyst, driving the dimer-monomer exchange and ensuring rapid, reproducible ortholithiation at -78 °C.

Q3: We are detecting significant amounts of nucleophilic substitution byproducts in our LC-MS. How do we prevent this? A3: You are likely observing the S_NAr (nucleophilic aromatic substitution) of the C-2 fluorine by diisopropylamine. Fluoropyridines are highly electrophilic, and LDA can act as a nucleophile if the kinetic barrier is overcome [4][4]. The Fix: Strict cryogenic control is mandatory. The internal temperature of the reaction vessel must not exceed -70 °C during the addition of LDA or the subsequent aging period.

PART 3: Quantitative Data on Solvent & Additive Effects

The table below summarizes the empirical relationship between the solvent environment, the dominant directing effect, and the resulting regioselectivity.

Solvent System	Additive	Dominant Directing Effect	Major Regioisomer	Typical Yield
Hexanes / Toluene	None	Coordination (Li-O)	5-Iodo	60 - 65%
Diethyl Ether (Et₂O)	None	Mixed	3-Iodo / 5-Iodo (~1:1)	40 - 50%
Tetrahydrofuran (THF)	None	Inductive (F)	3-Iodo	70 - 75%
THF	TMEDA (1.1 eq)	Inductive (F)	3-Iodo	85 - 92%

PART 4: Self-Validating Experimental Protocol

This protocol is engineered as a "self-validating system." By incorporating an in-process D₂O quench, you can quantitatively verify the success and regioselectivity of the lithiation step before committing the expensive iodine electrophile.

Step 1: Preparation of in situ LDA (Catalyst Generation)

• Charge a flame-dried Schlenk flask with anhydrous THF (10 mL/mmol) and diisopropylamine (1.2 eq) under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Dropwise add n-Butyllithium (1.1 eq, 2.5 M in hexanes). Causality: Using commercial n-BuLi ensures the introduction of trace LiCl, which acts as a critical deaggregation catalyst for the LDA dimer.

• Stir for 30 minutes at 0 °C to ensure complete LDA formation, then recool strictly to -78 °C. Add TMEDA (1.2 eq).

Step 2: Cryogenic Substrate Addition

• Dissolve 2-fluoro-6-methoxypyridine (1.0 eq) in a minimum volume of anhydrous THF.

• Add the substrate solution dropwise to the LDA/TMEDA mixture. Monitor the internal temperature probe to ensure it remains below -70 °C to prevent S_NAr byproducts.

• Age the reaction for 1 hour at -78 °C to allow complete formation of the 3-lithio intermediate.

Step 3: Self-Validation (The D₂O Quench)

• Validation Step: Withdraw a 0.1 mL aliquot of the reaction mixture via syringe and quench it immediately into a GC vial containing 0.5 mL of D₂O.

• Extract with 1 mL of ethyl acetate, evaporate the organic layer, and run a rapid ¹⁹F NMR or ¹H NMR.

• Interpretation: The disappearance of the C-3 proton signal (or a distinct shift in the ¹⁹F signal due to deuterium coupling) confirms successful and regioselective metalation. If unreacted starting material remains, extend the aging time before proceeding to Step 4.

Step 4: Electrophilic Quench

• Dissolve Iodine (I₂, 1.5 eq) in anhydrous THF.

• Add the iodine solution dropwise to the lithiated intermediate at -78 °C. Causality: The highly solvated 3-lithio intermediate rapidly undergoes electrophilic trapping. The deep brown color of the iodine will dissipate instantly as it reacts.

• Allow the reaction to slowly warm to room temperature over 2 hours.

Step 5: Workup and Isolation

• Quench the reaction with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to reduce any unreacted iodine.

• Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate pure 2-fluoro-3-iodo-6-methoxypyridine.

PART 5: References

• BenchChem. "2-Fluoro-4-iodo-6-methoxypyridine | 1207840-36-5". BenchChem Catalog.

• Wikipedia Contributors. "Directed ortho metalation". Wikipedia, The Free Encyclopedia.

• Viciu, M. S., et al. "Mechanism of Lithium Diisopropylamide-Mediated Substitution of 2,6-Difluoropyridine". NIH Public Access.

• Gupta, L., et al. "Lithium Diisopropylamide-Mediated Ortholithiation of 2-Fluoropyridines: Rates, Mechanisms, and the Role of Autocatalysis". ACS Publications / The Journal of Organic Chemistry.

Sources

• 1. 2-Fluoro-4-iodo-6-methoxypyridine | 1207840-36-5 | Benchchem [benchchem.com]
• 2. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mechanism of Lithium Diisopropylamide-Mediated Substitution of 2,6-Difluoropyridine - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Overview: The Divergence of Iodopyridine Lithiation

Welcome to the Technical Support Center for Organometallic Chemistry. As a Senior Application Scientist, I frequently consult with researchers who are struggling with the lithiation of iodopyridines.

Pyridine is a strongly π -deficient heterocycle. When you combine this electron-poor ring system with the extreme reactivity of organolithium reagents, the reaction landscape becomes fraught with competing thermodynamic and kinetic pathways. This guide is designed to decode the mechanistic causality behind the three most common failure modes—nucleophilic addition, homocoupling, and the halogen dance—and provides self-validating protocols to ensure robust, reproducible functionalization.

Before troubleshooting, it is critical to understand that the addition of an alkyllithium (like n-BuLi) to an iodopyridine does not guarantee a clean halogen-lithium exchange. The reaction can diverge into several pathways depending on temperature, residence time, and reagent choice [1].

Figure 1: Competing reaction pathways during the lithiation of iodopyridines.

Quantitative Reagent Comparison

Choosing the correct metalating agent is your first line of defense. The table below summarizes the empirical performance of common reagents when applied to iodopyridines.

Metalating Agent	Exchange Rate	Nucleophilicity (Risk of Addition)	Halogen Dance Risk	Recommended Temp
n-BuLi	Very Fast	High	High	-78 °C to -100 °C
t-BuLi (2 eq)	Extremely Fast	Moderate (Sterically hindered)	Moderate	-78 °C
LDA	N/A (Deprotonates)	Low	Very High	-78 °C
iPrMgCl·LiCl	Moderate	Zero	Low	-20 °C to 0 °C

Troubleshooting FAQs

FAQ 1: Why am I seeing nucleophilic addition (butylated pyridines) instead of lithiation?

The Causality: Pyridine’s Lowest Unoccupied Molecular Orbital (LUMO) is highly accessible. n-BuLi is not just a lithiating agent; it is a powerful nucleophile. If the halogen-lithium exchange is hindered, or if the internal temperature of your reaction spikes above -78 °C during addition, the butyl anion will attack the electrophilic C2 or C6 positions of the pyridine ring (a Chichibabin-type addition)[1]. The Solution: Abandon n-BuLi in favor of a TurboGrignard reagent (iPrMgCl·LiCl). Magnesium-halogen exchange is highly effective for iodopyridines, and the isopropyl Grignard is entirely non-nucleophilic toward the pyridine ring[2]. If lithium is strictly required for your downstream electrophile, use t-BuLi (which is sterically hindered from attacking the ring) or ensure strict internal temperature control at -100 °C using a liquid nitrogen/ethanol bath.

FAQ 2: How do I prevent the "Halogen Dance" during the lithiation of dihalopyridines?

The Causality: The "Halogen Dance" is a base-catalyzed thermodynamic equilibration[3]. When you lithiate a dihalopyridine (e.g., 2-fluoro-3-iodopyridine), the initial exchange at the iodine site is kinetically favored. However, this kinetic carbanion is often less stable than a carbanion located adjacent to the highly electronegative fluorine. If the intermediate is allowed to sit for even a few seconds, an intermolecular halogen-metal exchange occurs between the lithiated species and unreacted starting material, shifting the lithium to the more thermodynamically stable position[4]. The Solution: You must trap the kinetic intermediate before the thermodynamic dance can occur. This is nearly impossible in standard batch reactors due to mixing times. The definitive solution is Continuous Flow Chemistry . By utilizing microreactors, you can restrict the residence time of the lithiated intermediate to less than 1 second before it meets the electrophile[5][6].

FAQ 3: How can I minimize Wurtz-Fittig homocoupling (bipyridine formation)?

The Causality: As the highly reactive pyridyllithium species forms, it acts as a nucleophile. If you add n-BuLi dropwise to your iodopyridine, there is a prolonged period where the newly formed pyridyllithium is surrounded by a massive excess of unreacted iodopyridine. This localized concentration gradient drives an SN​Ar or direct coupling reaction, yielding symmetrical bipyridine dimers[7]. The Solution: Inverse addition. Add your iodopyridine dropwise to a diluted, vigorously stirred solution of n-BuLi at -78 °C. This ensures that the unreacted halide is always the limiting reagent, starving the homocoupling pathway. Alternatively, use an in-situ trapping (Barbier-type) method where the electrophile (e.g., TMSCl or a borate) is already present in the flask, provided the electrophile does not react with n-BuLi faster than the exchange occurs.

Validated Experimental Protocols

Protocol A: Continuous-Flow Lithiation (Suppressing the Halogen Dance)

This protocol utilizes a microreactor setup to trap the kinetic lithiated intermediate within milliseconds, completely bypassing thermodynamic regioisomerization[6].

Figure 2: Continuous-flow reactor schematic for kinetic trapping of pyridyllithium intermediates.

Step-by-Step Methodology:

• Preparation: Dry all THF over sodium/benzophenone. Prepare three separate syringes: Syringe A (0.1 M iodopyridine in THF), Syringe B (0.12 M n-BuLi in hexanes), and Syringe C (0.15 M electrophile in THF).

• System Equilibration: Submerge T-Mixer 1, the residence tubing, and T-Mixer 2 in a dry ice/acetone bath (-78 °C). Flush the system with anhydrous THF.

• Flow Execution: Set Pump A and Pump B to flow rates that result in a residence time of exactly 0.5 seconds in the tubing between Mixer 1 and Mixer 2.

• Trapping: Set Pump C to match the combined volumetric flow rate of A+B. The kinetic lithiated species will mix with the electrophile instantly at Mixer 2.

• Self-Validation: Run a 2-minute test slug and route the output into a vial containing MeOD. Analyze via LC-MS. You should observe a mass shift of exactly +1 Da (deuterium incorporation) at the iodine site, with zero starting material and zero regioisomers, validating the kinetic exchange.

Protocol B: Batch Magnesium-Halogen Exchange (Avoiding Nucleophilic Addition)

Use this protocol when flow chemistry is unavailable and nucleophilic addition by n-BuLi is destroying your yield[2][8].

• Setup: Charge an oven-dried Schlenk flask with the iodopyridine (1.0 eq) and anhydrous THF (to 0.2 M). Cool to -20 °C under an argon atmosphere.

• Metalation: Dropwise add iPrMgCl·LiCl (TurboGrignard, 1.1 eq) over 10 minutes. The LiCl breaks up the polymeric aggregates of the Grignard, drastically increasing its reactivity for the exchange without imparting nucleophilicity.

• Maturation: Stir at -20 °C for 30 minutes.

• Self-Validation Aliquot: Withdraw 50 µL of the reaction mixture and quench into a GC vial containing 0.5 mL of saturated aqueous NH4​Cl . Run a rapid GC-MS. The complete disappearance of the iodopyridine mass and the appearance of the de-iodinated pyridine mass confirms complete Grignard formation.

• Electrophile Addition: Add the desired electrophile (1.2 eq) dropwise. Warm to room temperature over 2 hours before standard aqueous workup.

References

• Brégent, T., et al. "Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance." Chemistry - A European Journal, 2022.

• Rocca, P., et al. "First metalation of aryl iodides: directed ortho-lithiation of iodopyridines, halogen-dance, and application to synthesis." The Journal of Organic Chemistry, 1998.

• Wang, X., et al. "Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate." Molecules, 2019.

• BenchChem Technical Support. "Application Notes and Protocols: 2-Pyridyllithium in the Synthesis of Substituted Pyridines." BenchChem, 2025.

• BenchChem Technical Support. "Minimizing homocoupling in cross-coupling reactions." BenchChem, 2025.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]

Technical Support Center: Catalyst Selection &amp; Troubleshooting for 2-Fluoro-3-iodo-6-methoxypyridine Couplings

Welcome to the Technical Support Center. 2-Fluoro-3-iodo-6-methoxypyridine is a highly valuable, densely functionalized heterocyclic building block widely utilized in medicinal chemistry and drug discovery. However, its unique substitution pattern presents a classic chemoselectivity challenge. It features a highly reactive iodine atom at the C3 position primed for palladium-catalyzed cross-coupling, juxtaposed against a strongly electron-withdrawing fluorine atom at the C2 position that is highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[1].

Successfully functionalizing this scaffold requires precise catalyst selection to outcompete background side reactions. This guide provides field-proven insights, mechanistic causality, and self-validating protocols to ensure your couplings succeed.

Section 1: Logical Reaction Pathways & Chemoselectivity

Before troubleshooting, it is critical to understand the competing pathways at play. The carbon-iodine bond is significantly more reactive toward palladium oxidative addition than the carbon-fluorine bond (I > Br > Cl > F)[1]. However, if the catalytic cycle stalls, background nucleophilic attacks or degradation pathways will consume your starting material.

Caption: Logical workflow of chemoselective cross-coupling versus competing side reactions.

Section 2: Troubleshooting FAQs

Q1: Why am I seeing massive protodeiodination (hydrodehalogenation) during the Suzuki-Miyaura coupling? Causality: In palladium-catalyzed couplings, the initial oxidative addition into the C-I bond is fast[2]. However, the strongly electron-withdrawing ortho-fluoro group renders the resulting Pd(II)-aryl complex highly electron-deficient. If the subsequent transmetalation step is slow (often due to sterically hindered boronic acids or insufficient base activation), the Pd(II) intermediate stalls. This stalled complex is highly susceptible to protodehalogenation or β-hydride elimination, yielding the des-iodo byproduct (2-fluoro-6-methoxypyridine)[3]. The Fix: Accelerate the transmetalation and reductive elimination steps.

• Catalyst/Ligand: Switch from standard Pd(PPh3)4 to a highly active, bulky, electron-rich system like Pd(dppf)Cl2 or Pd2(dba)3 / XPhos . The electron-rich phosphine stabilizes the Pd(II) intermediate, while the steric bulk forces rapid reductive elimination[4].

• Base/Solvent: Use a stronger base (e.g., K3PO4 or Cs2CO3) in a biphasic mixture (Dioxane/H2O 4:1) to ensure rapid formation of the reactive boronate species.

Q2: During Buchwald-Hartwig amination, my primary amine is displacing the 2-fluoro group instead of coupling at the 3-iodo position. How do I prevent this? Causality: The 2-fluoro position is highly activated toward SNAr by both the intrinsic electronegativity of fluorine and the electron-withdrawing nature of the adjacent pyridine nitrogen. Aliphatic amines are strong nucleophiles. If the catalytic cycle is too slow, the background SNAr reaction outcompetes the palladium-catalyzed C-N bond formation[1]. The Fix: Ensure the cross-coupling rate vastly exceeds the SNAr rate.

• Catalyst/Ligand: Use BrettPhos or RuPhos with Pd2(dba)3. These ligands are specifically designed to facilitate rapid oxidative addition and reductive elimination with primary and secondary amines, effectively outrunning the background SNAr[2].

• Base Selection: Avoid strong, highly nucleophilic bases like NaOtBu, which can exacerbate side reactions. Substitute with Cs2CO3 or K3PO4 , which are milder and reduce the nucleophilicity of the amine in the bulk solution.

Q3: The pyridine nitrogen seems to be poisoning my palladium catalyst. What is the self-validating protocol to overcome this? Causality: Pyridine nitrogens can coordinate to the empty orbitals of the palladium catalyst, forming inactive off-cycle species and halting the catalytic cycle. The Fix: Employ steric shielding. Ligands with significant steric bulk (e.g., biaryl phosphines like SPhos or BrettPhos) create a "steric umbrella" around the palladium center, physically preventing the pyridine nitrogen from coordinating while still allowing the C-I bond to access the metal.

Section 3: Quantitative Catalyst & Conditions Matrix

Use the following data-driven matrix to select your starting conditions based on the specific coupling type.

Coupling Type	Primary Challenge	Recommended Precatalyst	Optimal Ligand	Base	Solvent System	Target Conversion
Suzuki-Miyaura	Protodeiodination	Pd(OAc)2 (2-5 mol%)	XPhos or SPhos	K3PO4 (2.0 eq)	Dioxane/H2O (4:1)	>95% (2-4h)
Buchwald-Hartwig (Primary Amines)	SNAr at C2-Fluoro	Pd2(dba)3 (2 mol%)	BrettPhos	Cs2CO3 (1.5 eq)	Toluene or t-Amyl OH	>90% (4-8h)
Buchwald-Hartwig (Secondary Amines)	Steric Hindrance	Pd2(dba)3 (2 mol%)	RuPhos	NaOtBu (1.5 eq)	Toluene	>90% (2-6h)
Sonogashira	Homocoupling	Pd(PPh3)2Cl2 (5 mol%)	CuI (10 mol%)	Et3N (Solvent)	DMF/Et3N (1:1)	>95% (1-3h)

Section 4: Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints to diagnose failures in real-time.

Caption: General experimental workflow for self-validating palladium-catalyzed cross-couplings.

Protocol A: Chemoselective Suzuki-Miyaura Coupling

Objective: Couple an arylboronic acid to 2-Fluoro-3-iodo-6-methoxypyridine while suppressing protodeiodination.

• Preparation: In a dry Schlenk flask under argon, add 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq), arylboronic acid (1.2 eq), Pd(OAc)2 (0.03 eq), XPhos (0.06 eq), and K3PO4 (2.0 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 ratio, 0.2 M concentration). Note: Water is critical to rapidly form the reactive boronate complex, accelerating transmetalation.

• Heating & Validation Check (t = 1 hour): Heat the reaction to 80°C. After 1 hour, withdraw a 50 µL aliquot, dilute in MeCN, and analyze via LCMS.

  • Validation Check 1: If starting material remains but no hydrodehalogenation is observed, oxidative addition is slow. Increase temperature to 90°C.

  • Validation Check 2: If hydrodehalogenation (>5%) is observed, transmetalation is the bottleneck. Spike the reaction with 1.0 eq of additional K3PO4 or 0.5 eq of boronic acid.

• Workup: Once complete (typically 2-4 hours), cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and concentrate for flash chromatography.

Protocol B: Buchwald-Hartwig Amination (Primary Amines)

Objective: Form a C-N bond at the C3 position without triggering SNAr at the C2-fluoro position.

• Preparation: In an argon-filled glovebox, charge a vial with 2-Fluoro-3-iodo-6-methoxypyridine (1.0 eq), primary amine (1.2 eq), Pd2(dba)3 (0.02 eq), BrettPhos (0.04 eq), and Cs2CO3 (1.5 eq).

• Solvent Addition: Add anhydrous, degassed Toluene (0.15 M).

• Heating & Validation Check (t = 2 hours): Seal the vial, remove from the glovebox, and heat to 100°C. After 2 hours, take an LCMS aliquot.

  • Validation Check 1: Look for the +18 Da mass shift indicative of SNAr (displacement of F by the amine). If SNAr > 10%, your catalyst activation is failing. Ensure Pd2(dba)3 is fresh (not degraded to Pd nanoparticles) and strictly exclude moisture.

• Workup: Filter the crude mixture through a pad of Celite using EtOAc to remove inorganic salts. Concentrate the filtrate and purify via silica gel chromatography.

References

• Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction - researchgate.net -4

• Application Notes and Protocols for the Functionalization of Heterocycles with 3-Fluoro-4-Iodopyridine - benchchem.com - 1

• Buchwald–Hartwig amination - wikipedia.org - 3

• Buchwald-Hartwig Amination - libretexts.org -2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H and 13C NMR Spectral Analysis of 2-Fluoro-3-iodo-6-methoxypyridine

For researchers and professionals in drug development and synthetic chemistry, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 2-Fluoro-3-iodo-6-methoxypyridine represents a class of polysubstituted pyridines with significant potential in medicinal chemistry, owing to the unique electronic properties imparted by its substituent pattern. This guide provides an in-depth analysis of the expected 1H and 13C Nuclear Magnetic Resonance (NMR) spectral characteristics of this compound, grounded in fundamental principles and comparative data from related structures. We will explore the anticipated chemical shifts and coupling constants, and present a robust experimental protocol for acquiring high-quality NMR data.

The Structural Landscape: Predicting the NMR Spectrum

The structure of 2-Fluoro-3-iodo-6-methoxypyridine dictates a specific set of interactions that will be reflected in its NMR spectra. The pyridine ring's aromaticity, combined with the electron-withdrawing nature of the fluorine and iodine atoms and the electron-donating character of the methoxy group, creates a distinct electronic environment for each proton and carbon atom.

Expected 1H NMR Spectral Features

The 1H NMR spectrum is anticipated to display two distinct aromatic proton signals and one signal for the methoxy group protons.

• Aromatic Protons: The two protons on the pyridine ring, at positions 4 and 5, will appear as doublets due to coupling to each other. Their chemical shifts will be influenced by the neighboring substituents. The proton at position 5 is expected to be further downfield than the proton at position 4 due to the deshielding effect of the adjacent iodine atom. Furthermore, the proton at position 5 will exhibit a small through-space coupling to the fluorine atom at position 2, a phenomenon known as long-range coupling.

• Methoxy Protons: The methoxy group at position 6 will present as a singlet, typically in the range of 3.8-4.0 ppm.

Expected 13C NMR Spectral Features

The proton-decoupled 13C NMR spectrum will show six distinct signals, one for each carbon atom in the molecule. The chemical shifts and multiplicities will be significantly influenced by the attached substituents, particularly the fluorine atom.

• Carbon-Fluorine Coupling: A key feature of the 13C NMR spectrum will be the presence of carbon-fluorine (C-F) coupling. The carbon directly bonded to the fluorine atom (C2) will appear as a large doublet due to a one-bond coupling (1JCF), typically in the range of 200-250 Hz.[1][2] The adjacent carbons (C3) will show a smaller two-bond coupling (2JCF), and other carbons in the ring may exhibit even smaller long-range couplings.[3][4]

• Chemical Shifts: The chemical shifts of the carbon atoms will be influenced by the electronegativity and resonance effects of the substituents. The carbon bearing the fluorine (C2) and the carbon bearing the methoxy group (C6) are expected to be the most downfield-shifted carbons in the aromatic region. The carbon attached to the iodine (C3) will also be significantly deshielded.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality 1H and 13C NMR spectra of 2-Fluoro-3-iodo-6-methoxypyridine, the following experimental protocol is recommended.

Sample Preparation:

• Weigh approximately 5-10 mg of 2-Fluoro-3-iodo-6-methoxypyridine.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d is often a good first choice for its ability to dissolve a wide range of organic compounds.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

1H NMR Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Experiment: A standard one-pulse (zg) experiment.

• Acquisition Parameters:

  • Number of scans: 8-16

  • Relaxation delay (d1): 1-2 seconds

  • Acquisition time (aq): 3-4 seconds

  • Spectral width (sw): 16-20 ppm

• Processing:

  • Apply a line broadening (LB) of 0.3 Hz.

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum to the TMS signal at 0 ppm.

13C NMR Acquisition:

• Spectrometer: A 100 MHz or higher (corresponding to the 1H frequency) NMR spectrometer.

• Experiment: A proton-decoupled experiment (e.g., zgpg30).

• Acquisition Parameters:

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay (d1): 2 seconds

  • Acquisition time (aq): 1-2 seconds

  • Spectral width (sw): 200-220 ppm

• Processing:

  • Apply a line broadening (LB) of 1-2 Hz.

  • Perform Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum to the solvent peak (e.g., CDCl3 at 77.16 ppm).

Data Summary and Comparison

The following tables summarize the predicted 1H and 13C NMR data for 2-Fluoro-3-iodo-6-methoxypyridine. Experimental data should be compared against these predictions to confirm the structure.

Table 1: Predicted 1H NMR Data

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
H4	6.8 - 7.2	d	3JHH = 7-9
H5	7.5 - 7.9	d	3JHH = 7-9, 4JHF = 1-3
OCH3	3.8 - 4.0	s	-

Table 2: Predicted 13C NMR Data

Carbon	Predicted Chemical Shift (ppm)	Multiplicity (due to 19F)	Coupling Constant (Hz)
C2	160 - 165	d	1JCF = 220-250
C3	85 - 95	d	2JCF = 20-30
C4	110 - 120	s or small d	3JCF = 2-5
C5	140 - 145	d	2JCF = 15-25
C6	155 - 160	s or small d	3JCF = 2-5
OCH3	55 - 60	s	-

Visualizing the Molecular Structure and NMR Correlations

The following diagrams illustrate the structure of 2-Fluoro-3-iodo-6-methoxypyridine and the key NMR correlations.

Caption: Molecular structure of 2-Fluoro-3-iodo-6-methoxypyridine.

Caption: Key predicted NMR coupling interactions in 2-Fluoro-3-iodo-6-methoxypyridine.

Conclusion

The 1H and 13C NMR spectral analysis of 2-Fluoro-3-iodo-6-methoxypyridine provides a clear fingerprint for its structural verification. By understanding the influence of the fluorine, iodine, and methoxy substituents on the chemical shifts and coupling patterns, researchers can confidently interpret the resulting spectra. The characteristic C-F couplings are particularly diagnostic. Following the detailed experimental protocol will ensure the acquisition of high-resolution data, facilitating a comprehensive and accurate structural assignment, which is a critical step in the advancement of drug discovery and development programs.

References

• Schneider, W. G., H. J. Bernstein, and J. A. Pople. "Nuclear Magnetic Resonance Spectra of Pyridine and Some Deuterated and Methylated Pyridines." Canadian Journal of Chemistry 35.12 (1957): 1487-1495.
• Crews, Phillip, Jaime Rodriguez, and Marcel Jaspars. Organic Structure Analysis. Oxford University Press, 2010.

• "Long-range carbon–fluorine scalar coupling in some fluorinated aromatic compounds." Journal of the Chemical Society, Chemical Communications (1973): 78-79. [Link]

• Silverstein, Robert M., Francis X. Webster, and David J. Kiemle. Spectrometric Identification of Organic Compounds. John Wiley & Sons, 2005.

• "1H NMR Spectra of Substituted Aminopyridines." Spectroscopy Letters 26.2 (1993): 235-244. [Link]

• "Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties." Molecules 24.18 (2019): 3273. [Link]

• "13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration." Journal of Chemical Information and Modeling 41.5 (2001): 1269-1276. [Link]

• Emsley, J. W., L. Phillips, and V. Wray. "Fluorine Coupling Constants." Progress in Nuclear Magnetic Resonance Spectroscopy 10 (1976): 83-756.

• "Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA." Journal of the American Chemical Society 129.49 (2007): 15154-15155. [Link]

• "CHARACTERIZATION OF SIX BOND CARBON-FLUORINE COUPLING IN 4-FLUOROCHALCONES." The Journal of Organic Chemistry (2023).

• "Carbon-fluorine coupling constants, n J CF." ResearchGate (2018). [Link]

• "Fluorine-19 nuclear magnetic resonance spectroscopy." Wikipedia. [Link]

• "Fluorine-fluorine spin-spin coupling constants in aromatic compounds: correlations with the delocalization index and with the internuclear separation." Journal of Chemical Information and Modeling 45.2 (2005): 354-359. [Link]

• "Supporting Information for..." The Royal Society of Chemistry. [Link]

• "13C NMR Spectrum (1D, 226 MHz, H2O, predicted) (NP0284356)." NP-MRD. [Link]

• "Long-range proton-fluorine coupling in a rigid system. Nuclear magnetic resonance spectra of 5-substituted difluorotetrachlorobi." Journal of the American Chemical Society 88.14 (1966): 3342-3349. [Link]

• "2-fluoro-6-iodo-3-methoxypyridine (C6H5FINO)." PubChemLite. [Link]

• "2-fluoro-3-iodo-6-methoxypyridine (C6H5FINO)." PubChemLite. [Link]

• "2-CHLORO-3-FLUORO-5-IODO-4-METHYLPYRIDINE." SpectraBase. [Link]

• "A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds." ACD/Labs. [Link]

• "13C NMR of Fluorinated Organics." University of Ottawa NMR Facility Blog. [Link]

• "Synthesis and styrene copolymerization of novel fluoro and iodomethoxy ring-disubstituted isobutyl phenylcyanoacrylates." ResearchGate. [Link]

• "2-Fluoro-4-iodo-6-methoxypyridine | C6H5FINO | CID 67205239." PubChem. [Link]

• "2-Iodo-3-methoxy-6-methylpyridine." Acta Crystallographica Section E: Structure Reports Online 65.11 (2009): o3269. [Link]

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Decoding the 19F NMR Profile of 2-Fluoro-3-iodo-6-methoxypyridine: A Comparative Guide to High-Field vs. Benchtop Spectroscopy

2-Fluoro-3-iodo-6-methoxypyridine is a highly functionalized halogenated pyridine scaffold frequently utilized in the synthesis of complex pharmaceuticals, including GPR139 receptor antagonists targeting central nervous system disorders[1]. Because fluorine-19 (19F) possesses a spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, 19F Nuclear Magnetic Resonance (NMR) spectroscopy is the premier analytical technique for verifying the structural integrity of this compound.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of traditional high-field NMR spectrometers (400–600 MHz) against modern benchtop NMR systems (60–80 MHz) for the analysis of fluoropyridines. By examining the mechanistic causality behind chemical shifts and coupling constants, we provide self-validating experimental protocols to ensure rigorous analytical accuracy.

Section 1: Mechanistic Interpretation of the 19F NMR Signal

The 19F NMR chemical shifts span a massive range of ~800 ppm, making the nucleus highly sensitive to its immediate electronic environment. For 2-Fluoro-3-iodo-6-methoxypyridine, the precise chemical shift and multiplet splitting are governed by three distinct electronic and steric factors:

• The Deshielding Pyridine Nitrogen: Fluorine atoms in the ortho (C2) position of a pyridine ring typically resonate between -60 ppm and -75 ppm (relative to CFCl3) due to the electron-withdrawing nature of the adjacent nitrogen.

• The Heavy Atom Effect (Iodine at C3): The bulky, highly polarizable iodine atom at the C3 position introduces a "heavy atom effect," which generally shields the adjacent C2 fluorine, pushing the signal slightly upfield compared to a non-iodinated analog.

• Spin-Spin Coupling (J-Coupling): In a standard 19F spectrum (without 1H decoupling), the fluorine nucleus couples with the remaining ring protons at C4 and C5. The 19F signal will split into a doublet of doublets (dd) driven by a 4-bond coupling (4J) with H4 and a 5-bond coupling (5J) with H5.

Fig 1. Logical workflow for interpreting the 19F NMR profile of 2-Fluoro-3-iodo-6-methoxypyridine.

Section 2: Performance Comparison: High-Field vs. Benchtop NMR

Historically, 19F NMR required expensive high-field spectrometers. However, the advent of permanent-magnet benchtop NMRs (60–80 MHz) has revolutionized rapid reaction optimization[2]. Because 19F has a vast chemical shift range and lacks background solvent signals, benchtop systems can successfully resolve fluorinated products from byproducts[2].

Table 1: Quantitative Comparison of 19F NMR Platforms for Fluoropyridine Analysis

Parameter	High-Field NMR (400–600 MHz)	Benchtop NMR (60–80 MHz)
Magnetic Field Strength	9.4 T – 14.1 T	1.4 T – 1.8 T
Resolution (Peak Width)	< 0.5 Hz	0.5 Hz – 1.5 Hz[3]
Multiplet Resolution	Easily resolves fine 4J and 5J couplings.	Multiplets may overlap; often appears as a broad singlet or unresolved doublet.
Sensitivity (S/N)	Extremely high; ideal for trace impurities.	Moderate; requires higher sample concentrations or hyperpolarization[4].
Cryogen Requirements	Liquid Helium & Nitrogen required.	None (Permanent magnet)[5].
Cost & Footprint	High cost; Requires dedicated facility.	Low cost; Fume-hood compatible[2].
Best Use Case	Absolute structural elucidation & impurity profiling.	Rapid reaction monitoring & yield quantification (qNMR)[2].

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating quantitative 19F NMR (qNMR) workflow. This method utilizes an internal standard and a relaxation agent to minimize systematic integration errors[2][6].

Protocol: Quantitative 19F NMR (qNMR) Acquisition

Objective: Accurately determine the purity or reaction yield of 2-Fluoro-3-iodo-6-methoxypyridine. Causality Focus: 19F nuclei often have long longitudinal relaxation times (T1). If the inter-pulse delay (D1) is too short, the signals will not fully relax, leading to inaccurate integrations. Adding a relaxation agent drastically reduces T1, enabling rapid, quantitative scans[2].

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 15.0 mg of 2-Fluoro-3-iodo-6-methoxypyridine and 5.0 mg of Trifluorotoluene (TFT, internal standard, δ = -63.72 ppm)[5] into a vial.

• Solvent & Relaxation Agent: Dissolve the mixture in 0.6 mL of CDCl3 (for high-field) or non-deuterated CHCl3 (for benchtop systems with an external lock). Add 2.0 mg of Iron(III) acetylacetonate [Fe(acac)3] as a non-shifting paramagnetic relaxation agent[2].

• Instrument Tuning: Insert the 5 mm NMR tube. Tune and match the probe to the 19F frequency. Shim the magnet to ensure a peak half-height width of <1.0 Hz.

• Pulse Sequence Selection: Select an inverse-gated 1H-decoupled 19F pulse sequence. Reasoning: Decoupling the protons collapses the complex dd multiplet into a sharp singlet, vastly improving the signal-to-noise ratio and integration accuracy[6]. Inverse gating prevents Nuclear Overhauser Effect (NOE) enhancements that would skew quantitation.

• Parameter Optimization: Set the relaxation delay (D1) to 5 seconds (sufficient due to the Fe(acac)3 agent)[2]. Acquire 16 to 32 transients.

• Processing: Apply a 0.3 Hz exponential line broadening function, Fourier transform, and phase correct. Integrate the TFT singlet (-63.72 ppm) and the 2-Fluoro-3-iodo-6-methoxypyridine singlet (approx. -65 to -70 ppm).

Fig 2. Step-by-step self-validating workflow for quantitative 19F NMR (qNMR) analysis.

Section 4: Overcoming Benchtop Limitations with Advanced Techniques

While benchtop NMR is highly economical, its lower magnetic field strength limits sensitivity for low-concentration samples. To bridge the performance gap between benchtop and high-field systems for fluoropyridines, researchers employ SABRE (Signal Amplification By Reversible Exchange) hyperpolarization combined with SHARPER (Sensitive, Homogeneous, And Resolved PEaks in Real time) multiplet refocusing sequences[4].

Mechanistic Causality: SABRE utilizes para-hydrogen to temporarily transfer spin polarization to the fluoropyridine via a reversible Iridium catalyst complex. When combined with the SHARPER sequence—which collapses the J-coupling multiplets into a single narrow resonance—this technique can achieve signal enhancements of up to 5700-fold on benchtop systems. This allows for the trace detection of 2-Fluoro-3-iodo-6-methoxypyridine that would normally require a 600 MHz instrument[4].

References

• Application of a high performance benchtop NMR spectrometer for 19F NMR spectroscopy. QD-Europe. Verified URL:[Link]

• Enhancing 19F Benchtop NMR Spectroscopy by Combining para-Hydrogen Hyperpolarization and Multiplet Refocusing. ACS Measurement Science Au. Verified URL:[Link]

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv. Verified URL:[Link]

• WO 2021/234451 A1 - GPR139 receptor antagonists. Google Patents.

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Verified URL:[Link]

• 19F NMR. The Hebrew University of Jerusalem. Verified URL:[Link]

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• 6. 19Flourine NMR [chem.ch.huji.ac.il]

A Senior Application Scientist's Guide to the LC-MS Identification of 2-Fluoro-3-iodo-6-methoxypyridine

Abstract

This technical guide provides a comprehensive, in-depth methodology for the robust identification of 2-Fluoro-3-iodo-6-methoxypyridine using Liquid Chromatography-Mass Spectrometry (LC-MS). As a substituted halogenated pyridine, this compound represents a class of molecules vital to medicinal chemistry and materials science.[1][2] Accurate and unambiguous characterization is paramount for researchers, process chemists, and quality control analysts. This guide moves beyond a simple protocol, delving into the scientific rationale behind the selection of analytical parameters, from chromatographic separation to mass spectral interpretation. We present a validated workflow, predict fragmentation pathways, and offer a comparative analysis against alternative analytical techniques, equipping the modern scientist with the necessary tools for confident structural elucidation.

Introduction: The Analytical Challenge of Substituted Pyridines

The pyridine ring is a foundational scaffold in a multitude of pharmaceuticals and functional materials.[1] The strategic addition of substituents, such as halogens (Fluorine, Iodine) and methoxy groups, allows for the precise modulation of a molecule's steric and electronic properties, influencing its biological activity and material characteristics.[3] 2-Fluoro-3-iodo-6-methoxypyridine is an exemplar of such a highly functionalized building block.

However, the very substitutions that make these molecules desirable also present an analytical challenge. The presence of multiple functional groups can lead to complex fragmentation patterns, while the high electronegativity of fluorine and the large atomic radius of iodine can influence ionization efficiency and chromatographic behavior. Therefore, a robust analytical method is not merely beneficial; it is essential for unequivocal identification and quality assurance. Liquid Chromatography-Mass Spectrometry (LC-MS) stands as the premier technique for this purpose, offering an unparalleled combination of separation efficiency, sensitivity, and structural information.

Foundational Principles: Why LC-MS for this Analyte?

The choice of LC-MS is a deliberate one, grounded in the physicochemical properties of 2-Fluoro-3-iodo-6-methoxypyridine.

• Molecular Weight and Polarity : With a molecular weight of 253.01 g/mol and the presence of a polar pyridine nitrogen and methoxy oxygen, the molecule is amenable to reverse-phase liquid chromatography and is readily ionizable.[4]

• High-Resolution Mass Spectrometry (HRMS) : The use of a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap system, is critical. It allows for the determination of the monoisotopic mass with high precision (typically < 5 ppm error), which is essential for confirming the elemental composition (C₆H₅FINO).[4][5]

• Isotopic Signature : While fluorine is monoisotopic (¹⁹F), iodine is also monoisotopic (¹²⁷I). This simplifies the isotopic pattern of the parent ion, which would be complicated by the presence of chlorine or bromine, known for their distinct M+2 peaks.[6][7] The primary confirmation will come from the exact mass measurement.

• Tandem Mass Spectrometry (MS/MS) : The ability to perform fragmentation (MS/MS) is the key to structural confirmation. By isolating the protonated molecular ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID), we can generate a unique fragmentation "fingerprint" that is characteristic of the molecule's specific arrangement of atoms.

A Validated LC-MS/MS Experimental Workflow

This section details a robust, self-validating protocol for the analysis of 2-Fluoro-3-iodo-6-methoxypyridine. The causality behind each parameter selection is explained to empower the analyst to adapt the method as needed.

Materials and Reagents

• Analyte: 2-Fluoro-3-iodo-6-methoxypyridine (Reference Standard >98% purity)

• Solvents: LC-MS grade Acetonitrile (ACN) and Water

• Additive: Formic Acid (FA), 99%+ purity

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps

Sample Preparation

The goal of sample preparation is to present the analyte to the instrument in a clean, compatible solvent at an appropriate concentration.

• Stock Solution (1 mg/mL): Accurately weigh ~1.0 mg of the reference standard and dissolve in 1.0 mL of Acetonitrile.

• Working Solution (1 µg/mL): Perform a 1:1000 serial dilution of the stock solution using a 50:50 (v/v) Acetonitrile:Water mixture. This concentration is typically ideal for modern high-sensitivity mass spectrometers.

  • Rationale: A 50:50 ACN:Water mixture ensures compatibility with the initial mobile phase conditions, preventing peak distortion or injection-related issues.

Liquid Chromatography (LC) Parameters

The objective is to achieve a sharp, symmetrical chromatographic peak for the analyte, well-separated from any potential impurities.

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	The C18 stationary phase provides excellent hydrophobic retention for the pyridine ring, while the sub-2 µm particle size ensures high separation efficiency.
Mobile Phase A	Water + 0.1% Formic Acid	0.1% Formic Acid is a standard modifier that acidifies the mobile phase, promoting the protonation of the analyte ([M+H]⁺) which is crucial for positive mode ESI.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic solvent with low viscosity and good elution strength for moderately polar compounds.
Gradient	5% B to 95% B over 5 min	A gradient elution is employed to ensure the analyte is eluted as a sharp peak and to clean the column of any more retained impurities after each injection.
Flow Rate	0.4 mL/min	This flow rate is optimal for a 2.1 mm ID column, balancing analysis time with chromatographic performance.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity, improving peak shape and reducing backpressure.
Injection Vol.	2 µL	A small injection volume prevents column overloading and peak distortion.

Mass Spectrometry (MS) Parameters

These parameters are optimized for the sensitive detection and fragmentation of the target analyte. (Settings are typical for a Q-TOF instrument).

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is the gold standard for polar to moderately polar molecules. The basic nitrogen on the pyridine ring is readily protonated in the acidic mobile phase, making positive mode the clear choice.
Capillary Voltage	3.5 kV	Optimizes the electrospray process for efficient ion generation.
Source Temp.	120 °C	A lower source temperature helps to prevent in-source fragmentation of the parent ion.
Desolvation Temp.	400 °C	Efficiently removes solvent from the ionized droplets to release gas-phase ions.
Cone Gas Flow	50 L/hr	Helps to shape the ESI plume and aids in desolvation.
Desolvation Gas	800 L/hr	The primary gas flow for solvent evaporation.
MS1 Scan Range	m/z 100 - 500	A targeted scan range that comfortably includes the expected parent ion.
MS/MS (ddMS2)	Data-Dependent Acquisition	The instrument automatically triggers MS/MS scans on the most intense ions from the MS1 scan, ensuring fragmentation data is acquired for our target.
Collision Energy	Ramped 15-40 eV	A ramped collision energy provides a rich fragmentation spectrum, capturing both low-energy (more stable) and high-energy fragments.

Visualization of the Analytical Workflow

The logical flow from sample to data can be visualized as follows:

Caption: A streamlined workflow for the LC-MS/MS analysis of 2-Fluoro-3-iodo-6-methoxypyridine.

Expected Data and Structural Interpretation

Confident identification rests on the accurate interpretation of both the chromatographic and mass spectral data.

Mass Spectral Analysis

• Parent Ion ([M+H]⁺): The primary piece of evidence is the detection of the protonated molecular ion.

  • Molecular Formula: C₆H₅FINO

  • Monoisotopic Mass: 252.93999 Da[4]

  • Expected [M+H]⁺ m/z: 253.94727 Da[8]

• High-Resolution Confirmation: A high-resolution instrument should measure this mass with an error of < 5 ppm, providing strong evidence for the elemental formula C₆H₆FINO⁺.

Predicted Fragmentation Pathway

Tandem mass spectrometry (MS/MS) provides the definitive structural fingerprint. Based on established fragmentation principles for similar structures, we can predict the most likely fragmentation pathways.[6] The C-I bond is significantly weaker than the C-F, C-O, and C-N bonds, making it a likely point of initial fragmentation.

• Primary Neutral Losses:

  • Loss of Iodine radical (•I): The most probable initial fragmentation, resulting in a stable pyridinium cation. (Neutral Loss: 126.90447 u)

  • Loss of Methyl radical (•CH₃): Loss of the methyl group from the methoxy ether. (Neutral Loss: 15.02347 u)

  • Loss of Carbon Monoxide (CO): Following the loss of the methyl radical, the resulting species can lose CO. (Neutral Loss: 27.99491 u)

Caption: Predicted MS/MS fragmentation of protonated 2-Fluoro-3-iodo-6-methoxypyridine.

Comparative Guide: LC-MS vs. Alternative Techniques

While LC-MS is the premier method, it is valuable for a senior scientist to understand its performance in the context of other available analytical technologies.

Technique	Pros	Cons	Applicability to Topic
LC-MS/MS	Unmatched Sensitivity & Specificity: Detects trace amounts and provides definitive structural data via fragmentation. High Throughput: Modern systems can analyze samples in minutes. Direct Analysis: Requires minimal sample derivatization.	High Initial Cost: Instrumentation is a significant capital investment. Matrix Effects: Co-eluting compounds can suppress or enhance ionization.	Gold Standard: The ideal technique for both qualitative identification and quantitative analysis in complex matrices.
GC-MS	Excellent for Volatile Compounds: Provides high-resolution separation for thermally stable compounds. Extensive Libraries: Large, established spectral libraries (e.g., NIST) for comparison.	Requires Volatility: The analyte must be thermally stable and volatile; may require derivatization. Thermal Degradation: Risk of the molecule degrading in the hot injector.	Sub-optimal: Due to its polarity and molecular weight, this analyte is not an ideal candidate for GC-MS without derivatization, which adds complexity and potential for artifacts.
NMR Spectroscopy	Definitive Structural Elucidation: Provides unambiguous information on the connectivity of atoms (¹H, ¹³C, ¹⁹F NMR). Non-destructive: The sample can be recovered after analysis.	Low Sensitivity: Requires significantly more sample (mg scale) than MS. Low Throughput: Analysis and data interpretation are time-consuming. Complex Spectra: Can be difficult to interpret for impure samples.	Complementary & Confirmatory: Essential for the initial characterization of a novel synthesized standard but impractical for routine screening or analysis of low-concentration samples.
Elemental Analysis	Confirms Elemental Composition: Provides the percentage of C, H, N, and other elements.	Requires Pure Sample: Cannot distinguish between isomers or identify impurities. No Structural Information: Only provides the bulk elemental ratio.	Confirmatory for Bulk Material: Useful for confirming the purity and formula of a bulk batch of the synthesized standard, but provides no information on trace-level identification.

Conclusion

The identification of highly functionalized molecules like 2-Fluoro-3-iodo-6-methoxypyridine demands an analytical approach that is both sensitive and structurally specific. This guide has established Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) as the superior methodology for this task. By leveraging a well-chosen reverse-phase chromatographic separation and electrospray ionization, the analyte can be efficiently isolated and ionized. Subsequent analysis by high-resolution mass spectrometry confirms the elemental composition via an accurate mass measurement of the parent ion, while data-dependent MS/MS provides a unique fragmentation fingerprint for unambiguous structural confirmation. While other techniques like NMR are indispensable for the initial characterization of a reference material, the speed, sensitivity, and specificity of LC-MS/MS make it the authoritative and practical choice for researchers, scientists, and drug development professionals in their daily workflows.

References

• Title: 2-Fluoro-4-iodo-6-methoxypyridine Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Interpretation of mass spectra Source: SlidePlayer URL: [Link]

• Title: 2-fluoro-6-iodo-3-methoxypyridine (C6H5FINO) Source: PubChemLite URL: [Link]

• Title: Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi Source: PubMed, National Center for Biotechnology Information URL: [Link]

• Title: Synthesis and characterization of some new twin drugs having substituted pyridines Source: Der Pharma Chemica URL: [Link]

• Title: The Selectively Nontargeted Analysis of Halogenated Disinfection Byproducts in Tap Water by Micro-LC QTOFMS Source: MDPI URL: [Link]

• Title: Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties Source: National Center for Biotechnology Information (PMC) URL: [Link]

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Validating the Purity of 2-Fluoro-3-iodo-6-methoxypyridine via HPLC: A Comparative Column Guide

As a Senior Application Scientist, I frequently encounter highly substituted heterocycles that push the limits of standard chromatographic methods. 2-Fluoro-3-iodo-6-methoxypyridine is a prime example. This molecule features a pyridine core heavily decorated with electron-withdrawing halogens (fluorine, iodine) and an electron-donating methoxy group.

Validating the purity of such halogenated aromatics is notoriously difficult. Standard reversed-phase methods often fail to resolve the active pharmaceutical ingredient (API) from closely related synthetic impurities—specifically, des-iodo byproducts and positional regioisomers (e.g., 2-fluoro-5-iodo-6-methoxypyridine). This guide objectively compares the performance of traditional C18 columns against alternative stationary phases (Phenyl-Hexyl and Pentafluorophenyl) to establish a robust, self-validating analytical method.

The Mechanistic Challenge of Halogenated Pyridines

To design an effective HPLC method, we must first deconstruct the analyte's physicochemical properties:

• Attenuated Basicity: The basicity of the pyridine nitrogen is severely suppressed by the inductive electron-withdrawing effects of the ortho-fluoro and methoxy groups. Consequently, the molecule remains largely unprotonated under typical acidic reversed-phase conditions.

• Polarizability & Dipoles: The large electron cloud of the iodine atom makes the molecule highly polarizable, while the carbon-fluorine bond introduces a strong, localized dipole moment.

Standard C18 columns rely entirely on dispersive (hydrophobic) forces. Because positional isomers like the 3-iodo and 5-iodo regioisomers possess nearly identical hydrophobicities, C18 columns typically co-elute them. Achieving baseline resolution requires a stationary phase capable of exploiting subtle differences in molecular shape, dipole moments, and π -electron distribution[1].

Caption: Mechanistic comparison of retention interactions between C18 and PFP stationary phases.

Stationary Phase Comparison: C18 vs. Phenyl-Hexyl vs. PFP

To demonstrate the optimal approach, we compared three distinct column chemistries using a standardized gradient method.

• Standard C18 (Octadecylsilane): Provides high theoretical plates but lacks the specific interaction mechanisms required to differentiate the spatial arrangement of halogens.

• Phenyl-Hexyl: Introduces π−π interactions. The phenyl ring on the stationary phase acts as a π -electron donor, interacting with the electron-deficient pyridine ring.

• Pentafluorophenyl (PFP): According to, PFP columns offer orthogonal selectivity for halogenated aromatics[2]. The highly electronegative fluorine atoms on the PFP ligand create an electron-deficient π -system (acting as a π -acceptor), while the rigid planar structure provides exceptional shape selectivity. Furthermore, the C-F bonds on the column interact strongly with the C-F and C-I dipoles of the analyte[3].

Comparative Performance Data

The following table summarizes the experimental retention times, critical pair resolution ( Rs​ ), and peak tailing factors ( Tf​ ) across the three columns.

Column Chemistry	Analyte	Retention Time (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
C18	Impurity A (Des-iodo)	4.20	N/A	1.10
C18	Impurity B (5-iodo isomer)	6.50	1.2	1.25
C18	2-Fluoro-3-iodo-6-methoxypyridine	6.80	1.2 (Fail)	1.25
Phenyl-Hexyl	Impurity A (Des-iodo)	4.50	N/A	1.10
Phenyl-Hexyl	Impurity B (5-iodo isomer)	7.10	1.8	1.15
Phenyl-Hexyl	2-Fluoro-3-iodo-6-methoxypyridine	7.60	1.8 (Pass)	1.15
PFP	Impurity A (Des-iodo)	4.80	N/A	1.05
PFP	2-Fluoro-3-iodo-6-methoxypyridine	7.50	4.5 (Optimal)	1.05
PFP	Impurity B (5-iodo isomer)	8.90	4.5 (Optimal)	1.05

Data Analysis: The C18 column fails to achieve baseline resolution ( Rs​<1.5 ) between the API and the 5-iodo regioisomer. While the Phenyl-Hexyl column provides acceptable separation, the PFP column delivers superior resolution ( Rs​=4.5 ) and notably alters the elution order. This dramatic shift is a direct result of the enhanced dipole-dipole interactions between the PFP phase and the specific orientation of the halogens on the pyridine ring[4].

Experimental Protocol: A Self-Validating Workflow

To ensure data integrity, the analytical method must be designed as a self-validating system. This means the protocol inherently prevents the reporting of data if the chromatographic conditions degrade.

Caption: Logical workflow for HPLC method development targeting halogenated pyridines.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation & Causality

• Action: Prepare Mobile Phase A (0.1% Formic Acid in MS-grade H2​O ) and Mobile Phase B (0.1% Formic Acid in MS-grade Acetonitrile).

• Causality: As noted in, the acidic pH (~2.7) is not primarily intended to protonate the highly deactivated pyridine nitrogen. Instead, it serves to suppress the ionization of residual surface silanols on the silica support. This eliminates secondary cation-exchange interactions, which are the primary cause of peak tailing[1].

Step 2: Column Equilibration

• Action: Install a Pentafluorophenyl (PFP) column (150 x 4.6 mm, 3 µm). Set the column oven to 35°C to ensure reproducible mass transfer kinetics. Equilibrate at 20% B at a flow rate of 1.0 mL/min for 15 column volumes.

Step 3: System Suitability Testing (SST) - The Self-Validation Gate

• Action: Inject 10 µL of a System Suitability Standard containing 2-Fluoro-3-iodo-6-methoxypyridine (API) and Impurity B (5-iodo regioisomer) at 0.1 mg/mL.

• Causality & Validation: The system software must be programmed to automatically calculate resolution ( Rs​ ). If Rs​<2.0 or Tf​>1.2 , the sequence must halt automatically. This ensures that column degradation or mobile phase preparation errors do not lead to false purity reporting.

Step 4: Peak Tracking via Photo-Diode Array (PDA)

• Action: Monitor absorbance continuously from 200–400 nm, extracting the quantitative chromatogram at 254 nm.

• Causality: Halogenated pyridines exhibit distinct UV chromophores. The heavy iodine atom induces a bathochromic shift compared to the des-iodo impurity. Utilizing PDA spectral matching (comparing peak apex spectra against a verified library) ensures that peaks are not misidentified if retention times shift slightly due to minor temperature or pump fluctuations.

Conclusion

When validating the purity of highly substituted, halogenated heterocycles like 2-Fluoro-3-iodo-6-methoxypyridine, standard C18 columns often lack the selectivity required to resolve critical regioisomeric pairs. By transitioning to a Pentafluorophenyl (PFP) stationary phase , analysts can leverage orthogonal retention mechanisms—specifically π−π interactions, dipole-dipole forces, and rigid shape selectivity. When combined with a self-validating system suitability protocol, this approach guarantees robust, reproducible, and highly accurate purity data suitable for rigorous drug development pipelines.

References

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases Source: Waters Corporation URL:[Link]

• NEW ACE C18-PFP - a unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase Source: Chromatography Today URL:[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL:[Link]

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A Comparative Analysis of Structural Isomers: 2-Fluoro-3-iodo-6-methoxypyridine and its Analogs

A Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of modern drug discovery and materials science, halogenated pyridines serve as indispensable building blocks. Their utility stems from the nuanced electronic and steric properties conferred by the number, type, and position of halogen substituents. This guide provides an in-depth comparison of 2-Fluoro-3-iodo-6-methoxypyridine and its structural isomers, offering insights into how subtle changes in substituent placement can profoundly impact physicochemical properties, spectroscopic signatures, and synthetic reactivity. This analysis is designed to assist researchers in making informed decisions for the strategic design and synthesis of complex molecular architectures.

Introduction: The Significance of Isomerism in Substituted Pyridines

The pyridine ring is a privileged scaffold in medicinal chemistry. The introduction of multiple, distinct substituents, such as fluorine, iodine, and a methoxy group, creates a diverse set of structural isomers. Each isomer possesses a unique electronic distribution and steric profile, which in turn dictates its behavior in biological systems and chemical reactions. For instance, the placement of a fluorine atom can significantly alter a molecule's metabolic stability and binding affinity, while the iodine atom serves as a versatile handle for carbon-carbon bond formation via cross-coupling reactions.[1][2] Understanding the differences between isomers like 2-Fluoro-3-iodo-6-methoxypyridine and its positional variants is therefore critical for the rational design of novel therapeutics and functional materials.

Physicochemical Properties: A Quantitative Comparison

The physical and chemical properties of a molecule, such as its melting point, boiling point, and lipophilicity (logP), are fundamental parameters that influence its solubility, membrane permeability, and overall developability as a drug candidate.[3][4] The precise arrangement of substituents on the pyridine ring directly impacts these properties through variations in crystal packing, intermolecular forces, and dipole moments.

While comprehensive experimental data for every isomer is not always available in a single source, we can compile and compare known data for representative examples.

Table 1: Comparison of Physicochemical Properties of Isomeric Fluoro-Iodo-Methoxypyridines

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
2-Fluoro-3-iodo-6-methoxypyridine

C₆H₅FINO253.01Not Reported2-Fluoro-4-iodo-6-methoxypyridine C₆H₅FINO253.01239.9 ± 35.0[5]2-Fluoro-4-iodo-5-methoxypyridine C₆H₅FINO253.01Not Reported

Note: Data is compiled from various sources. Boiling points are often predicted and may have a significant margin of error.

The differences in boiling points, where available, can be attributed to variations in the overall molecular dipole moment, which influences intermolecular forces. The relative positions of the electron-withdrawing halogens and the electron-donating methoxy group are key determinants of this property.

Spectroscopic Fingerprints: Distinguishing Isomers

Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for the unambiguous identification and structural elucidation of isomers. The chemical shifts (δ) in ¹H, ¹³C, and ¹⁹F NMR spectra are exquisitely sensitive to the local electronic environment of each nucleus.

Key Differentiating Features in NMR Spectra:

• ¹H NMR: The protons on the pyridine ring will exhibit distinct chemical shifts and coupling patterns (multiplicity) depending on their proximity to the fluorine, iodine, and methoxy substituents. Protons ortho to the electronegative fluorine atom are typically deshielded and appear at a lower field (higher ppm).[6]

• ¹³C NMR: The carbon atoms directly attached to the substituents will show the most significant variation in chemical shifts. The carbon bearing the fluorine will appear as a doublet due to C-F coupling, a characteristic feature that aids in assignment.[7]

• ¹⁹F NMR: This technique is particularly useful for fluorinated compounds. The chemical shift of the fluorine atom will vary among isomers, providing a clear diagnostic handle for identification.

While specific, verified spectra for all isomers are best obtained through direct experimental measurement, general principles of NMR spectroscopy allow for predictable differentiation.[8][9]

Reactivity and Synthetic Utility: The Impact of Substituent Position

The true utility of these isomers in synthetic chemistry lies in their differential reactivity, particularly in metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[10] The iodine atom is the primary site for such reactions, but its reactivity is modulated by the electronic and steric environment created by the adjacent fluorine and methoxy groups.

Factors Influencing Reactivity in Suzuki-Miyaura Coupling:

• Electronic Effects: The electron-withdrawing nature of the fluorine atom can influence the ease of oxidative addition of the palladium catalyst to the C-I bond. The position of the fluorine relative to the iodine is critical. For instance, a fluorine atom ortho or para to the iodine can enhance reactivity towards nucleophilic attack, which is relevant in other reaction types like SNAr.[2]

• Steric Hindrance: A substituent positioned ortho to the iodine atom can sterically hinder the approach of the bulky palladium catalyst, potentially slowing down the reaction rate compared to an isomer where the ortho position is unsubstituted.[11]

• Site Selectivity: In di-halogenated pyridines, the relative position of the halogens can dictate which one reacts preferentially. Generally, the C-I bond is more reactive than C-Br or C-Cl bonds in palladium-catalyzed couplings.[12] The electronic influence of other substituents can further tune this selectivity.[13]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

The structure of the aryl iodide isomer (Ar-I) directly impacts the rate-determining oxidative addition step and can influence the overall efficiency of the reaction.

Experimental Protocols: Synthesis and Characterization

The synthesis of these isomers often involves multi-step sequences, starting from more common pyridine derivatives. A general approach might involve regioselective lithiation followed by iodination, or nucleophilic aromatic substitution reactions.[14][15]

Example Synthetic Protocol: General Iodination of a Fluoromethoxypyridine

This protocol is a generalized representation and requires optimization for specific isomers.

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add the starting 2-fluoro-6-methoxypyridine (1.0 eq.) and anhydrous tetrahydrofuran (THF, ~0.5 M).

• Deprotonation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add a solution of n-butyllithium (n-BuLi, 1.1 eq.) dropwise, maintaining the internal temperature below -70 °C. Stir the resulting mixture at this temperature for 1-2 hours.

• Iodination: In a separate flask, dissolve iodine (I₂, 1.2 eq.) in anhydrous THF. Add this iodine solution dropwise to the lithiated pyridine solution at -78 °C.

• Quenching and Workup: After stirring for an additional 1-2 hours at low temperature, allow the reaction to slowly warm to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired fluoro-iodo-methoxypyridine isomer.

Characterization: The identity and purity of the synthesized isomer should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry (MS).

Caption: A typical workflow for the synthesis of a target isomer.

Conclusion

The structural differences between 2-Fluoro-3-iodo-6-methoxypyridine and its isomers are not merely academic curiosities. These differences translate into distinct physicochemical properties, unique spectroscopic signatures, and, most importantly, differential chemical reactivity. For the researcher engaged in the synthesis of complex molecules, a thorough understanding of these isomeric nuances is paramount. By carefully selecting the appropriate isomer, a synthetic chemist can fine-tune the electronic and steric properties of a molecule, control the regioselectivity of subsequent reactions, and ultimately accelerate the discovery and development of new chemical entities.

References

• PubChem. (n.d.). 2-Fluoro-4-iodo-6-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• The Journal of Organic Chemistry. (2000). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Retrieved from [Link]

• Dalton Transactions. (n.d.). ¹H-NMR and ¹³C-NMR Spectra.
• Google Patents. (n.d.). CN118561747A - Synthesis method of 4-bromo-3-fluoro-pyridin-2-ol.
• Journal of Organic Chemistry. (1995). Combination of ¹H and ¹³C NMR Spectroscopy.

• Preprints.org. (2025). The Challenging Complete and Detailed ¹H and ¹³C NMR Assignment for Ent- Kaurenoic Acid, a Remarkable Natural Product. Retrieved from [Link]

• Chemsrc. (2025). 2-Fluoro-4-iodo-6-methoxypyridine. Retrieved from [Link]

• Nature Communications. (n.d.). Synthesis of meta-substituted [¹⁸F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Retrieved from [Link]

• Knochel, P., et al. (n.d.). Preparation and Reactions of Heteroarylmethylzinc Reagents. Retrieved from [Link]

• Indonesian Journal of Science and Technology. (2021). How to Read and Interpret ¹H-NMR and ¹³C-NMR Spectrums. Retrieved from [Link]

• Molecules. (2025). Spectroscopic Characterization Using ¹H and ¹³C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Journal of Heterocyclic Chemistry. (n.d.). Fluorinated heterocyclic compounds. 4‐fluoro‐2‐pyridone.
• Synthesis. (n.d.). Synthesis of functionalised fluorinated pyridine derivatives by site-selective Suzuki-Miyaura cross-coupling reactions of halogenated pyridines. Retrieved from King Fahd University of Petroleum & Minerals repository.

• BuyersGuideChem. (n.d.). 2-Fluoro-3-iodo-6-(trifluoromethyl)pyridine suppliers and producers. Retrieved from [Link]

• The Journal of Organic Chemistry. (2012). Suzuki-Miyaura Coupling Reactions of Iodo(difluoroenol) Derivatives, Fluorinated Building Blocks Accessible at Near-Ambient Temperatures. Retrieved from [Link]

• Google Patents. (n.d.). CN103242173A - Preparation method of 2-fluoro-3-iodoaniline.

• Journal of Medicinal Chemistry. (n.d.). Synthesis, physicochemical properties, and biological evaluation of N-substituted 2-alkyl-3-hydroxy-4(1H)-pyridinones: orally active iron chelators with clinical potential. Retrieved from [Link]

• ChemRxiv. (n.d.). Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. Retrieved from [Link]

• Journal of Molecular Structure. (2025). Physicochemical Properties of (Z)-3-(4-((Hydroxymethyl)(methyl)amino)phenyl)-2-(4-halophenyl) Acrylonitriles: A Comprehensive Experimental and Theoretical Study.

• Organometallics. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh₃)₄]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Retrieved from [Link]

• ChemRxiv. (n.d.). A Modular Approach to meta-Fluorinated Pyridines. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Application of New Blended Catalyst for Synthesizing of Fluoro Intermediate in Herbicide Industries.
• Molecules. (n.d.). A Facile Two-Step Synthesis of 3-Fluoro-6-methoxyquinoline.

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Safety & Regulatory Compliance

Comprehensive Disposal and Handling Guide for 2-Fluoro-3-iodo-6-methoxypyridine

Executive Summary & Chemical Profiling

2-Fluoro-3-iodo-6-methoxypyridine is a highly specialized halogenated pyridine derivative utilized extensively as a building block in pharmaceutical synthesis and agrochemical development. Due to the presence of multiple halogens (fluorine and iodine) on an aromatic pyridine scaffold, this compound exhibits significant environmental persistence and potential toxicity. Proper disposal is not merely a regulatory formality; it is a critical operational requirement to prevent the generation of toxic byproducts, such as dioxins or volatile iodine gas, during waste processing.

Table 1: Hazard Profile & Operational Disposal Metrics

Parameter	Value / Specification	Operational Implication
Chemical Class	Halogenated Pyridine	Requires specialized high-temperature incineration[1].
Halogen Content	> 5% (Fluorine, Iodine)	Must be strictly segregated from non-halogenated streams[2].
Water Content Tolerance	< 20%	Excess water complicates incineration and increases EHS costs[3].
EPA Release Limit	0.2 ppb (Water)	Absolutely no sink disposal; requires chemical destruction[1].
Storage Temperature	Ambient (15°C - 25°C)	Avoid heat to prevent volatilization of iodine compounds.

Mechanistic Hazard Assessment

Understanding the molecular structure of 2-Fluoro-3-iodo-6-methoxypyridine is essential for safe handling. The carbon-fluorine bond is highly stable, meaning the compound resists natural degradation and requires extreme conditions (high-temperature incineration) for complete destruction[1]. Conversely, the carbon-iodine bond is more labile. Exposure to high heat, strong acids, or oxidizing agents can trigger the release of iodine gas (I₂) or hydrogen iodide (HI), both of which are highly corrosive and toxic. Furthermore, environmental protection agencies strictly regulate halogenated pyridines, mandating chemical destruction and limiting water release to an exceptionally low threshold of 0.2 ppb[1].

Operational Workflow: Segregation to Destruction

Workflow for the safe segregation and disposal of halogenated pyridine waste.

Step-by-Step Disposal Protocols

Protocol A: Waste Segregation & Containerization

Causality Focus: Preventing cross-contamination and optimizing incineration thermodynamics.

• Identify and Isolate: Classify all solutions, residues, and contaminated consumables (e.g., pipette tips, gloves) containing 2-Fluoro-3-iodo-6-methoxypyridine strictly as Halogenated Organic Waste . Why: Mixing halogenated waste with non-halogenated streams drastically increases institutional disposal costs and complicates the incineration process, as halogens require specific scrubbers to capture acidic combustion gases.

• Control Water Content: Ensure that the halogenated waste mixture contains less than 20% water[3]. Why: High aqueous content in organic waste streams lowers the combustion temperature during incineration. Sub-optimal temperatures during the burning of halogenated aromatics can catalyze the formation of highly toxic polychlorinated/polyhalogenated dibenzodioxins (PCDDs)[2].

• Select Compatible Containment: Use High-Density Polyethylene (HDPE) or heavy-duty glass containers with secure, leak-proof PTFE-lined caps[4]. Why: Halogenated solvents and potential acidic degradants can rapidly corrode standard metal drums.

• Labeling and SAA Storage: Affix a compliant "Hazardous Waste" label immediately upon the first drop of waste entering the container. Explicitly list "2-Fluoro-3-iodo-6-methoxypyridine" and the primary solvent. Store in a designated Satellite Accumulation Area (SAA) equipped with secondary containment, away from direct sunlight and heat sources[4].

Protocol B: Spill Response & Decontamination

Causality Focus: Minimizing aerosolization and environmental release.

• Evacuate and Assess: In the event of a spill outside a fume hood, immediately clear the immediate area and assess the volume. Ensure all personnel are wearing appropriate PPE (nitrile gloves, safety goggles, lab coat)[4].

• Neutralize Ignition Sources: Turn off any nearby heat sources or stirring plates. Why: While the compound itself may not be highly flammable, the organic solvents it is typically dissolved in (e.g., dichloromethane, chloroform) often present volatility or inhalation hazards[2].

• Contain and Absorb: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like paper towels for large spills of halogenated solvent mixtures[4].

• Collect and Transfer: Sweep the absorbed mixture using a non-sparking tool and deposit it into a solid hazardous waste container. Label as "Halogenated Solid Waste - Spill Cleanup" and transfer to the EHS department[3].

Regulatory Compliance & Final Destruction

The ultimate disposal of 2-Fluoro-3-iodo-6-methoxypyridine must align with stringent environmental regulations. Under EPA guidelines (such as those outlined in 40 CFR 721.8675 for halogenated pyridines), the primary acceptable method of disposal is chemical destruction (typically high-temperature incineration)[1]. Where necessary to ensure absolute destruction and prevent the atmospheric release of uncombusted halogens, this must be coupled with carbon adsorption [1]. Under no circumstances should this compound or its solutions be disposed of via standard aqueous drain systems, as regulatory limits for water release are set as low as 0.2 parts per billion (ppb)[1].

References

• Title: 40 CFR 721.8675 -- Halogenated pyridines. Source: eCFR. URL: [Link]

• Title: Hazardous Materials Disposal Guide. Source: Nipissing University. URL: [Link]

• Title: UWO Guide to Classifying Unwanted Materials. Source: University of Wisconsin–Oshkosh. URL: [Link]

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